Piperidine-3-sulfonyl fluoride hydrochloride

• CAS: 2126179-10-8

Core Science & Biosynthesis

Technical Guide: Chemical Properties & Applications of Piperidine-3-sulfonyl fluoride Hydrochloride

This guide provides an in-depth technical analysis of Piperidine-3-sulfonyl fluoride hydrochloride , a specialized motif in covalent drug discovery.

Executive Summary

Piperidine-3-sulfonyl fluoride hydrochloride (CAS: 1936486-65-5 for free base analog context) represents a high-value "SuFExable" building block. Unlike traditional electrophiles (e.g., acrylamides) that target cysteine, this compound utilizes the Sulfur-Fluoride Exchange (SuFEx) mechanism to target a broader range of nucleophiles, including Tyrosine, Serine, and Lysine.[1][2]

Its core value lies in its "Goldilocks" reactivity : the aliphatic sulfonyl fluoride moiety is kinetically stable in aqueous physiological buffer (pH 7.4) but becomes highly reactive upon specific protein binding, making it an ideal candidate for Fragment-Based Drug Discovery (FBDD) and Covalent Probe Design .

Chemical Identity & Physicochemical Profile[3][4][5]

Property	Data / Description
Chemical Name	Piperidine-3-sulfonyl fluoride hydrochloride
Structure	A piperidine ring with a sulfonyl fluoride (-SO₂F) group at the C3 position.[3][4][5][6][7][8][9]
Molecular Formula	C₅H₁₀FNO₂S[7][10][11] · HCl
Molecular Weight	~203.66 g/mol (Salt); 167.20 g/mol (Free Base)
Physical State	White to off-white crystalline solid (Hygroscopic)
Solubility	High in water, DMSO, Methanol (due to HCl salt form).
Acidity (pKa)	Piperidine Nitrogen: ~10–11 (Protonated in salt form).
Stability	Hydrolysis: High stability at pH 7.4 (Half-life > 24h). Thermal: Stable up to >100°C (unlike sulfonyl chlorides).

Structural Significance

• Piperidine Scaffold: A privileged pharmacophore found in numerous FDA-approved drugs (e.g., Donepezil, Ritalin). It provides solubility and defined 3D vectors for binding.

• Sulfonyl Fluoride (-SO₂F): A bioisostere of the sulfonyl chloride but with vastly superior metabolic stability. It acts as a "sleeping beauty" warhead—inert until activated by the local environment of a protein pocket.

Mechanistic Reactivity: The SuFEx Paradigm

The defining feature of this compound is its ability to undergo Sulfur(VI)-Fluoride Exchange (SuFEx).[2] Unlike Sɴ2 reactions of alkyl halides, SuFEx at the sulfur center is heterolytic and driven by the unique stability of the fluoride leaving group.[12]

Mechanism of Action

The reaction does not proceed via a radical mechanism. Instead, it follows a concerted substitution pathway where the fluoride ion is displaced by a nucleophile (Nu⁻).

Key Reactivity Factors:

• Proton Stabilization: In aqueous media, the departing fluoride ion is stabilized by hydrogen bonding (H-F interactions), often assisted by the protein environment.

• Transition State: The sulfur atom expands its coordination to a pentacoordinate transition state before expelling fluoride.

• Selectivity: It shows a preference for Tyrosine (Tyr) and Lysine (Lys) residues, expanding the "druggable" cysteinome to the "tyrosinome."

Visualization: SuFEx Activation Pathway

The following diagram illustrates the activation of the sulfonyl fluoride warhead by a Tyrosine residue within a protein binding pocket.

Figure 1: The SuFEx ligation mechanism. The warhead remains inert until specific binding brings a nucleophile into proximity, triggering the release of fluoride.

Experimental Protocols

Storage and Handling (Self-Validating Protocol)

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The HCl salt is hygroscopic; moisture absorption can lead to slow hydrolysis to the sulfonic acid.

• Validation: Before use, dissolve a small aliquot in DMSO-d6. A ¹⁹F NMR scan should show a distinct singlet around +60 to +65 ppm (relative to CFCl₃). The appearance of a fluoride ion peak (-120 ppm) indicates degradation.

Covalent Fragment Screening Workflow

This protocol describes how to use Piperidine-3-sulfonyl fluoride HCl to identify novel binding sites.

Reagents:

• Target Protein (10 µM in HEPES pH 7.4).

• Compound Stock (100 mM in DMSO).

• LC-MS/MS system.

Step-by-Step Methodology:

• Incubation: Dilute the compound to 100 µM (10x excess) into the protein solution. Incubate at 37°C for 4-24 hours.

  • Why: Aliphatic sulfonyl fluorides react slower than aromatic ones; extended incubation ensures capture of slow-reacting nucleophiles.

• Quenching: Add 1% Formic Acid to stop the reaction and denature the protein.

• Analysis (Intact Mass): Inject onto LC-MS.

  • Success Criteria: Look for a mass shift of +147.19 Da (Molecular weight of piperidine-sulfonyl fragment minus Fluoride).

• Peptide Mapping: Digest the labeled protein with Trypsin and analyze via MS/MS to identify the exact modified residue (Tyr, Lys, Ser).

Synthesis of Sulfonyl Fluorides (General Route)

If the specific HCl salt is unavailable, it can be synthesized from the corresponding sulfonyl chloride.

Figure 2: Synthetic route for converting sulfonyl chlorides to fluorides using bifluoride activation, followed by salt formation.

Applications in Drug Discovery[1][2][10][14][15]

Fragment-Based Drug Discovery (FBDD)

Piperidine-3-sulfonyl fluoride serves as a "fully functionalized fragment."

• Solubility: The piperidine amine allows for rapid diversification via amide coupling or reductive amination after a hit is identified.

• Vector Exploration: The 3-position geometry probes specific sub-pockets that 4-substituted piperidines cannot reach.

Chemical Biology Probes

Researchers use this compound to map the "ligandable" proteome. By attaching a biotin linker to the piperidine nitrogen, the molecule becomes a pull-down probe to enrich proteins that have reactive pockets capable of accommodating the piperidine ring.

Safety & Toxicology

Hazard Classification: Acute Toxic (Oral), Skin/Eye Irritant.[13] Specific Risk: Hydrolysis releases Fluoride ions (F⁻) and Hydrochloric acid (HCl).

• Handling: Always use in a fume hood. Wear nitrile gloves.

• Disposal: Do not mix with strong acids. Dispose of as halogenated organic waste.

• First Aid: In case of skin contact, wash with Calcium Gluconate gel if available (standard HF protocol), or copious water.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[14] Angewandte Chemie International Edition. Link

• Jones, L. H. (2018). "Sulfonyl Fluorides in Chemical Biology and Drug Discovery." ACS Medicinal Chemistry Letters. Link

• Enamine Ltd. "Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry." Technical Whitepaper. Link

• PubChem. "Piperidine-3-sulfonyl fluoride hydrochloride Compound Summary."[4][9] National Library of Medicine. Link

• Narayanam, M. K., et al. (2020). "Sulfonyl Fluorides as Privileged Warheads in Covalent Drug Discovery." Chemical Science. Link

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An In-Depth Technical Guide to Piperidine-3-sulfonyl fluoride HCl: A Versatile Building Block for Drug Discovery

For Immediate Release

This whitepaper provides a comprehensive technical overview of Piperidine-3-sulfonyl fluoride hydrochloride, a heterocyclic building block of significant interest to researchers, scientists, and professionals in the field of drug development. As a Senior Application Scientist, this guide synthesizes fundamental molecular data, proven synthetic strategies, and the mechanistic basis for its application in modern medicinal chemistry, with a focus on its role as a reactive fragment for covalent inhibitor design and library synthesis.

Executive Summary: The Convergence of Privileged Scaffolds and Reactive Functionality

The piperidine moiety is a cornerstone of medicinal chemistry, appearing in a vast number of approved pharmaceuticals due to its favorable physicochemical properties, which can enhance drug-like characteristics such as solubility and metabolic stability.[1][2][3] Concurrently, the sulfonyl fluoride group has gained prominence as a key electrophile for "Sulfur(VI) Fluoride Exchange" (SuFEx) click chemistry, enabling the formation of stable covalent bonds with biological nucleophiles under physiological conditions.[4] Piperidine-3-sulfonyl fluoride HCl represents the strategic convergence of this privileged scaffold with a precisely reactive functional group, offering a valuable tool for the synthesis of novel therapeutics, particularly covalent inhibitors and chemical probes.[5][6] This guide will detail its molecular structure, propose a robust synthetic pathway, and explore its reactivity and potential applications.

Molecular Structure and Physicochemical Properties

Piperidine-3-sulfonyl fluoride hydrochloride is the salt form of the parent heterocyclic compound, enhancing its stability and handling properties as a solid. The core structure consists of a saturated six-membered nitrogen-containing ring (piperidine) substituted at the 3-position with a sulfonyl fluoride group.

Structural and Molecular Identifiers

The chemical identity of Piperidine-3-sulfonyl fluoride and its hydrochloride salt is defined by the following identifiers.

Identifier	Value	Source
Compound Name	Piperidine-3-sulfonyl fluoride hydrochloride	N/A
Parent CAS Number	1936486-65-5	[7]
Molecular Formula	C₅H₁₁ClFNO₂S	[8]
Molecular Weight	203.67 g/mol	Calculated
Canonical SMILES	C1CC(CNC1)S(=O)(=O)F.Cl	Inferred from parent
InChI Key	BKAKQDNTQYQEMA-UHFFFAOYSA-N	[8]

Note: The molecular weight is calculated based on the parent compound's molecular formula (C₅H₁₀FNO₂S, MW: 167.20 g/mol )[7] and the addition of hydrogen chloride (HCl, MW: 36.46 g/mol ).

Predicted Physicochemical Data

While extensive experimental data for the hydrochloride salt is not publicly available, computational models provide valuable insights into its drug-like properties.

Property	Predicted Value	Source
Monoisotopic Mass	167.04163 Da (Free Base)	[8]
XlogP	0.3 (Free Base)	[8]
Hydrogen Bond Donors	2 (1 from NH₂⁺, 1 from HCl)	Inferred
Hydrogen Bond Acceptors	3 (2 from O, 1 from F)	Inferred

Synthesis and Purification: A Methodological Approach

Proposed Synthetic Pathway

The synthesis logically starts from the more accessible Piperidine-3-sulfonyl chloride hydrochloride.

Caption: Proposed synthesis of Piperidine-3-sulfonyl fluoride HCl.

Experimental Protocol: Halogen Exchange (Halex) Reaction

This protocol is adapted from standard procedures for converting sulfonyl chlorides to sulfonyl fluorides.[9]

Materials:

• Piperidine-3-sulfonyl chloride hydrochloride (1.0 eq) [CAS: 1240725-61-4][10]

• Potassium Fluoride (KF, anhydrous, spray-dried, 2.0-3.0 eq)

• Anhydrous Acetonitrile (CH₃CN)

• Inert Gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, add Piperidine-3-sulfonyl chloride hydrochloride.

• Reagent Addition: Add anhydrous potassium fluoride to the flask, followed by anhydrous acetonitrile to create a slurry.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 60-80°C) and stir vigorously for 12-24 hours. The progress of the reaction should be monitored by a suitable analytical technique (e.g., TLC, LC-MS) to confirm the consumption of the starting material.

• Workup: After cooling to room temperature, filter the reaction mixture to remove the potassium salts (KCl and excess KF).

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system, such as methanol/ether, to yield the final Piperidine-3-sulfonyl fluoride hydrochloride as a solid.[11]

Rationale for Choices:

• Potassium Fluoride: KF is a common and effective fluoride source for the Halex reaction on sulfonyl chlorides. Using it in excess drives the equilibrium towards the product.

• Acetonitrile: This polar aprotic solvent is suitable for this type of reaction as it can partially dissolve the reagents without interfering with the reaction mechanism.

• Inert Atmosphere: Prevents the introduction of moisture, which could lead to the hydrolysis of the sulfonyl chloride and fluoride.

Reactivity and Mechanistic Insights

The utility of Piperidine-3-sulfonyl fluoride HCl is rooted in the electrophilic nature of the sulfur atom in the sulfonyl fluoride moiety. This group is relatively stable but can be activated to react with nucleophiles, a cornerstone of SuFEx click chemistry.

Caption: Reactivity of sulfonyl fluorides with nucleophiles.

Sulfur(VI) Fluoride Exchange (SuFEx) Reaction

The S-F bond in sulfonyl fluorides is robust, making them stable to hydrolysis and many synthetic conditions. However, under appropriate activation, they serve as excellent electrophiles. The reaction with primary or secondary amines (like the lysine side chain in a protein) yields highly stable sulfonamides.[12][13]

Mechanism: The reaction typically requires activation, which can be achieved with a base to deprotonate the incoming nucleophile or with a Lewis acid to increase the electrophilicity of the sulfur atom.[12][13] The nucleophile then attacks the sulfur center, displacing the fluoride ion and forming a new S-N or S-O bond. This reactivity is highly selective and has been used extensively in chemical biology to covalently label proteins.

Applications in Drug Discovery and Chemical Biology

The unique combination of a piperidine scaffold and a sulfonyl fluoride warhead makes this molecule a high-value asset in several areas of pharmaceutical research.

• Covalent Inhibitors: The sulfonyl fluoride group can act as a "warhead" to form a permanent covalent bond with a nucleophilic amino acid residue (e.g., lysine, serine, tyrosine) in a protein's active site. This can lead to irreversible inhibition, which often results in enhanced potency and prolonged duration of action.

• Fragment-Based Drug Discovery (FBDD): As a small, functionalized fragment, Piperidine-3-sulfonyl fluoride HCl can be used in screening campaigns to identify initial hits that bind to a biological target. The piperidine core provides a vector for synthetic elaboration to improve binding affinity and selectivity.

• Chemical Probe Development: The ability to form covalent bonds makes this molecule an excellent candidate for developing chemical probes to study the function and localization of proteins within a cell.

• Library Synthesis: The reliable SuFEx reaction allows for the rapid diversification of the piperidine scaffold by reacting it with a library of amines or alcohols, creating a collection of compounds for high-throughput screening.[1]

Conclusion

Piperidine-3-sulfonyl fluoride HCl is a strategically designed chemical tool that marries the favorable pharmacokinetic properties of the piperidine ring with the precise covalent reactivity of the sulfonyl fluoride group. While detailed experimental characterization is limited in public literature, its synthesis is feasible through established chemical transformations. Its primary value lies in its potential as a building block for the creation of covalent inhibitors and chemical probes, making it a compound of considerable interest for academic and industrial researchers aiming to tackle challenging biological targets.

References

• Bull, J. A., et al. (2022). Amino-oxetanes as Amide Isosteres by an Alternative Defluorosulfonylative Coupling of Sulfonyl Fluorides. Nature Chemistry, 14, 160–169. [Link]

• Bull, J. A. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes. Nature Portfolio Chemistry Community. [Link]

• Gooßen, L. J., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters, 20(13), 3799–3803. [Link]

• Bull, J. A., et al. (2023). Catalytic SuFEx Reactivity of Sulfonimidoyl Fluorides with Functionalized Amines with Automation Applicable Conditions. ChemRxiv. [Link]

• Gooßen, L. J., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. ACS Publications. [Link]

• PubChemLite. Piperidine-3-sulfonyl fluoride hydrochloride (C5H10FNO2S). [Link]

• PubChemLite. (piperidin-3-yl)methanesulfonyl fluoride hydrochloride (C6H12FNO2S). [Link]

• Zhan, P., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]

• Kirk, K. L. (2015). Applications of Fluorine in Medicinal Chemistry. ACS Publications. [Link]

• Lasia, U., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(21), 6458. [Link]

• PrepChem.com. Synthesis of 3-[(3-Chlorophenyl)sulfonyl]piperidine hydrochloride. [Link]

• Sharpless, K. B., et al. (2019). Facile synthesis of sulfonyl fluorides from sulfonic acids. Chemical Science, 10(40), 9225–9229. [Link]

• Weng, J., & Lu, G. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(9), 2727-2736. [Link]

• Studer, A., et al. (2022). Radical 1-Fluorosulfonyl-2-alkynylation of Unactivated Alkenes. Angewandte Chemie International Edition, 61(5). [Link]

• Barreiro, E. J., et al. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 275, 116631. [Link]

• El-Gamal, M. I., et al. (2020). Piperidine nucleus in the field of drug discovery. Future Medicinal Chemistry, 12(16), 1477-1499. [Link]

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Technical Guide: Stability and Reactivity of Sulfonyl Fluoride Functional Groups in Heterocyclic Compounds

Executive Summary

The sulfonyl fluoride (

) functional group has transcended its historical role as a mere synthetic intermediate to become a "privileged warhead" in modern chemical biology and covalent drug discovery. Unlike their chlorosulfonyl cousins, which are prone to rapid indiscriminate hydrolysis, sulfonyl fluorides exhibit a "Goldilocks" reactivity profile: they are kinetically stable in aqueous physiological conditions but thermodynamically primed for specific reaction with nucleophilic amino acid side chains (Tyr, Lys, His, Ser) within protein binding pockets.

This guide provides a deep technical analysis of how heterocyclic scaffolds modulate this stability. By tuning the electronic environment of the parent ring, researchers can dial in the precise electrophilicity required for Sulfur-Fluoride Exchange (SuFEx), balancing shelf-stability against target engagement.

Part 1: The Physicochemical Nature of the S-F Bond

To understand the stability of heterocyclic sulfonyl fluorides, one must first appreciate the unique nature of the sulfur-fluorine bond compared to other halides.[1]

Bond Energetics and Length

The S-F bond is significantly stronger and shorter than the S-Cl bond, contributing to its resistance to reduction and ionization.

Property	S-F Bond	S-Cl Bond	Implication for Stability
Bond Dissociation Energy	~80-90 kcal/mol	~60-70 kcal/mol	S-F resists homolytic cleavage and reduction.
Bond Length	1.56 Å	2.01 Å	Tighter orbital overlap; steric protection of Sulfur.
Character	High Ionic/Covalent	Covalent/Polar	F is a poor leaving group ( ) without assistance.
Hydrolysis ( pH 7)	Days to Weeks	Minutes	S-F is compatible with cellular assays.

The "Sleeping Beauty" Mechanism

Sharpless and colleagues describe the sulfonyl fluoride as "sleeping beauty" because it remains inert until "kissed" by a specific environment. The S-F bond does not easily undergo spontaneous hydrolysis because the fluoride ion is a poor leaving group in water (due to high solvation energy). However, inside a protein pocket or in the presence of specific catalysts (e.g., H-bond donors, silicon), the sulfur center becomes susceptible to nucleophilic attack, expelling fluoride.

Part 2: Heterocyclic Tuning – The Electronic Thermostat

The stability and reactivity of the

group are heavily influenced by the heterocyclic ring to which it is attached. The ring acts as an "electronic thermostat," regulating the electrophilicity of the sulfur atom.

Electron-Deficient Heterocycles (The Accelerators)

Heterocycles like pyridine , pyrimidine , and pyrazine are electron-deficient.

• Mechanism: The electronegative nitrogen atoms in the ring pull electron density away from the carbon skeleton (inductive effect,

  ) and can accept electron density via resonance ( ).

• Effect on

  : This electron withdrawal destabilizes the sulfur center, making it more electrophilic.

• Stability Consequence:

  • 2-Pyridinesulfonyl fluoride (PyFluor): Highly reactive. Used as a deoxyfluorination reagent because the sulfonyl group is activated enough to react with alcohols.

  • Hydrolysis Risk: increased susceptibility to hydrolysis compared to phenyl analogs, especially at elevated pH (>8.0).

Electron-Rich Heterocycles (The Stabilizers)

Heterocycles like thiophene , furan , and pyrrole (if N-protected) are electron-rich.

• Mechanism: These rings donate electron density into the

  -system.

• Effect on

  : The donation reduces the positive character of the sulfur atom.[2]

• Stability Consequence: These compounds are generally more resistant to hydrolysis but may be too stable to react with weak nucleophiles in a drug target context unless the binding affinity is very high.

Visualizing the Reactivity Landscape

Figure 1: The influence of heterocyclic electron density on sulfonyl fluoride reactivity. Electron-deficient rings (red) accelerate reactivity, while electron-rich rings (green) stabilize the warhead.

Part 3: Stability Profiling & Protocols

For a sulfonyl fluoride to be a viable chemical probe or drug candidate, it must survive the biological milieu long enough to reach its target.

Hydrolytic vs. Metabolic Stability

• Hydrolysis: Reaction with water.[3] Most heterocyclic SFs are stable at pH 7.4 for 24+ hours. Instability arises at pH > 8.5 (hydroxide attack).

• Protein Binding (Plasma Stability): This is the critical failure mode. SFs can react non-specifically with high-abundance plasma proteins (e.g., Albumin) that have accessible nucleophilic residues.

  • Mitigation: Steric hindrance (e.g., substituents at the 2,6-positions of an aryl ring) can protect the sulfur from bulky proteins while allowing reaction with the specific target pocket.

Protocol: LC-MS Kinetic Stability Assay

This protocol validates the stability of a new heterocyclic SF in simulated biological media.

Reagents:

• Phosphate Buffered Saline (PBS), pH 7.4.

• Rat/Human Plasma (for metabolic stability).

• Internal Standard (e.g., Warfarin or Tolbutamide).

• Acetonitrile (ACN).

Workflow:

• Stock Prep: Prepare 10 mM stock of the SF compound in DMSO.

• Incubation:

  • Hydrolysis:[4][5][6][7] Dilute to 10 µM in PBS. Incubate at 37°C.

  • Plasma: Dilute to 10 µM in Plasma. Incubate at 37°C.

• Sampling: At

  hours, remove 50 µL aliquots.

• Quenching: Add 200 µL cold ACN (containing Internal Standard) to precipitate proteins.

• Analysis: Centrifuge (4000 rpm, 10 min). Inject supernatant into LC-MS/MS.

• Calculation: Plot

  vs. time to determine and .

Figure 2: Step-by-step workflow for assessing the hydrolytic and metabolic stability of sulfonyl fluorides.

Part 4: Synthetic Protocols & Handling

Synthesizing heterocyclic sulfonyl fluorides requires avoiding conditions that would prematurely hydrolyze the product or decompose the heterocycle.

The KHF2 / KF Exchange Method

The most robust method for converting sulfonyl chlorides (which are often unstable) to fluorides is the "wet" exchange method developed by Sharpless.

• Why it works: The bifluoride ion (

  ) is a potent nucleophile, and the resulting SF is immiscible in water, protecting it from hydrolysis during the reaction.

Step-by-Step Protocol:

• Dissolution: Dissolve the heterocyclic sulfonyl chloride (1.0 equiv) in Acetonitrile (ACN).

• Reagent Prep: Prepare a saturated aqueous solution of

  (Potassium Bifluoride) or use KF with catalytic 18-crown-6 if strictly anhydrous conditions are needed (rarely necessary).

• Reaction: Add the aqueous salt solution to the ACN mixture. The ratio of ACN:Water should be roughly 1:1 or until the salt dissolves.

• Monitoring: Stir at Room Temperature. Monitor by TLC or LC-MS. (Reaction is usually < 2 hours).

• Workup: Dilute with EtOAc. Wash with water and brine. Dry over

  .

• Purification: Flash chromatography. Note: SFs are generally stable on silica gel.

Handling Precautions

• Glassware: While

  is generated in situ, the concentrations in the KHF2 method usually do not etch glass significantly in short durations. However, for long-term storage or large-scale reactions, use polypropylene or Teflon vessels to prevent leaching of silicates which can catalyze decomposition.

• Storage: Store pure sulfonyl fluorides in glass vials at 4°C. They are stable for months/years if kept dry.

Part 5: Case Study - TTR Kinetic Stabilizers

A landmark application of heterocyclic sulfonyl fluorides is in the kinetic stabilization of Transthyretin (TTR) to prevent amyloidosis.[7]

• Challenge: TTR tetramers dissociate into monomers, which aggregate into amyloid fibrils.

• Solution: Small molecules with aryl/heteroaryl sulfonyl fluorides bind to the T4 binding pocket.

• Mechanism: The SF group reacts specifically with Lysine-15 (Lys15) .

• Stability Data:

  • Conjugation Rate (

    ): 1–4 minutes (inside the pocket).

  • Hydrolysis Rate: ~48 hours (in buffer).

  • Selectivity: The reaction is ~1400 times faster inside the protein than with water, demonstrating the extreme context-dependence of the SF warhead.

References

• Sharpless, K. B., et al. (2014).[8][9] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link][6]

• Kelly, J. W., et al. (2014). "Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate."[7] Journal of the American Chemical Society. [Link]

• Doyle, A. G., et al. (2015).[10][11] "PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent."[10] Journal of the American Chemical Society. [Link]

• Jones, L. H., et al. (2023). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. [Link]

• Bare, G. A. L. (2023).[3] "Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone." The Journal of Organic Chemistry. [Link]

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Protocols & Analytical Methods

Application Note: Handling and Activation of Piperidine-3-sulfonyl Fluoride in SuFEx Workflows

Introduction & Strategic Value

Piperidine-3-sulfonyl fluoride (as its hydrochloride salt) represents a high-value "bifunctional connector" in covalent drug discovery. It bridges the gap between classical medicinal chemistry and modern Sulfur-Fluoride Exchange (SuFEx) click chemistry.

• The Amine Handle (N1): Allows for the attachment of the piperidine core to diverse scaffolds (via amidation, reductive amination, or SNAr), enabling the construction of fragment libraries.

• The SuFEx Warhead (C3-SO₂F): A latent electrophile. Unlike sulfonyl chlorides, it is stable to hydrolysis under physiological conditions but reacts specifically with tyrosine, serine, or lysine residues in proteins when activated by the local protein environment or an exogenous catalyst (e.g., DBU).

Critical Handling Warning: This compound is supplied as an HCl salt for a reason. The free base is prone to rapid intermolecular polymerization (polysulfonylation) or intramolecular cyclization. Never neutralize the salt until the exact moment of reaction , and ensure an electrophile is present to capture the amine immediately.

Chemical Stability & Compatibility Matrix

Before initiating protocols, reference this compatibility matrix to prevent reagent degradation.

Parameter	Condition	Compatibility	Notes
Storage	-20°C, Desiccated	High	Store as HCl salt. Hygroscopic.
Solvent	DCM, MeCN, THF	High	Standard organic solvents for synthesis.
Solvent	Water/Buffer (pH < 7)	High	Stable for hours/days (unlike SO₂Cl).
Solvent	Water/Buffer (pH > 8)	Low	Risk of hydrolysis to sulfonate (SO₃⁻).
Base	DBU, BTMG	Reactive	Activates SO₂F for SuFEx (use only when desired).
Base	DIPEA, TEA, Pyridine	Moderate	Use for N-functionalization; avoid excess heat.
Nucleophiles	Amines (Primary/Secondary)	Low	Will react with SO₂F if unhindered/heated.

Workflow Visualization

The following diagram illustrates the critical decision pathways for using Piperidine-3-sulfonyl fluoride.

Figure 1: Strategic workflow for Piperidine-3-sulfonyl fluoride. Path A is the standard route for creating covalent fragment libraries.

Detailed Experimental Protocols

Protocol A: N-Functionalization (Library Synthesis)

Objective: Attach the piperidine core to a scaffold without triggering the SO₂F warhead. Challenge: The free amine is a nucleophile; the SO₂F is an electrophile. To prevent self-polymerization, the external electrophile (the scaffold) must be more reactive than the SO₂F.

Reagents:

• Piperidine-3-sulfonyl fluoride HCl (1.0 equiv)

• Acid Chloride or Carboxylic Acid (activated w/ HATU) (1.1 equiv)

• DIPEA (N,N-Diisopropylethylamine) (2.5 equiv)

• DCM (Dichloromethane), anhydrous

Step-by-Step:

• Preparation: Dissolve the Acid Chloride (or activated acid) in anhydrous DCM at 0°C.

• Salt Addition: Add Piperidine-3-sulfonyl fluoride HCl salt directly to the reaction vessel as a solid. It will remain suspended.

• Controlled Release: Add DIPEA dropwise over 10 minutes.

  • Mechanism:[1][2][3] As DIPEA neutralizes the HCl, the free amine is liberated. Because the Acid Chloride is present in excess and is highly reactive, the amine reacts with it preferentially over the SO₂F group of a neighboring molecule.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

• Workup (Crucial):

  • Dilute with DCM.

  • Wash with 0.1 M HCl (to remove unreacted amine/DIPEA). Do not use basic wash (NaHCO₃) if avoidable, or perform it very quickly (cold) to prevent SO₂F hydrolysis.

  • Dry over MgSO₄ and concentrate.

• QC: Verify SO₂F integrity via ¹⁹F NMR (typically +60 to +65 ppm relative to CFCl₃).

Protocol B: SuFEx Activation (The "Click" Reaction)

Objective: React the SO₂F warhead with a phenol (e.g., tyrosine residue or small molecule phenol) or silyl ether. Mechanism: Base-catalyzed exchange via a pentacoordinate sulfur intermediate.

Reagents:

• N-Functionalized Piperidine-3-sulfonyl fluoride (from Protocol A)

• Aryl Silyl Ether (Ar-O-TMS) or Phenol (Ar-OH)

• Catalyst: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or BTMG[4]

• Solvent: Acetonitrile (MeCN)

Step-by-Step:

• Dissolution: Dissolve the sulfonyl fluoride (1.0 equiv) and the silyl ether/phenol (1.1 equiv) in MeCN.

• Catalysis: Add DBU (10–20 mol%).

  • Note: For challenging substrates, BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine) often provides faster kinetics than DBU.

• Monitoring: Stir at RT. Monitor by LC-MS or ¹⁹F NMR.

  • Endpoint: Disappearance of the sulfonyl fluoride peak (+65 ppm) and appearance of the sulfonate/fluoride ion.

• Purification: Remove solvent. SuFEx products are generally stable and can be purified via silica gel chromatography.

Mechanistic Insight (The "Why")

Understanding the activation mechanism is vital for troubleshooting. The SO₂F bond is uniquely stable because the fluorine atom is a poor leaving group in S(VI) chemistry unless assisted.

Figure 2: Simplified mechanism of Base-Catalyzed SuFEx. The high energy barrier of F- departure is overcome by the formation of the stable S-O bond and the solvation of the fluoride ion.

Troubleshooting & Optimization

Observation	Root Cause	Solution
Polymerization during Step A	Amine was free before electrophile was available.	Ensure Acid Chloride is in solution before adding the salt and base. Keep cold (0°C).
Hydrolysis of SO₂F	pH > 8 in aqueous workup or wet solvents.	Use anhydrous solvents. Keep workup acidic/neutral. Avoid strong hydroxide bases.
No Reaction (SuFEx)	"Deactivated" SO₂F or steric hindrance.	Switch catalyst to BTMG or BEMP . Increase temperature to 50°C (SO₂F is thermally stable).
Low Yield (Protein Labeling)	Non-specific binding.	Ensure the piperidine "fragment" has some affinity for the target protein to drive local concentration (proximity effect).

References

• Sharpless, K. B., et al. (2014).[5][6] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Jones, L. H., et al. (2023). "Activation-Free Sulfonyl Fluoride Probes for Fragment Screening." Molecules.

• Enamine Ltd. (2025). "Piperidine-3-sulfonyl fluoride hydrochloride Product Guide." Enamine Store.

• Moses, J. E., et al. (2020). "Accelerated SuFEx Click Chemistry for Modular Synthesis." Cell Chemical Biology.

• Gembus, V., et al. (2018). "Mechanistic Studies on the DBU-Catalyzed SuFEx Reaction." Chemistry - A European Journal.

Sources

• 1. opal.latrobe.edu.au [opal.latrobe.edu.au]
• 2. The Emerging Applications of Sulfur(VI) Fluorides in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 6. chemrxiv.org [chemrxiv.org]

Application Note: Chemoselective Coupling of Piperidine-3-sulfonyl Fluoride with Primary Amines via SuFEx Chemistry

Abstract & Core Philosophy

This application note details the robust protocol for coupling Piperidine-3-sulfonyl fluoride with primary amines to generate sulfonamides. Unlike traditional sulfonyl chloride chemistry, which is plagued by hydrolytic instability and lack of chemoselectivity, this protocol utilizes Sulfur(VI) Fluoride Exchange (SuFEx) .[1]

The core philosophy of this protocol relies on the "sleeping beauty" reactivity of sulfonyl fluorides: the

bond is thermodynamically stable (resistant to hydrolysis/thermolysis) but kinetically active toward nucleophiles upon specific activation (protonation or Lewis base catalysis).

Critical Expert Insight: The piperidine scaffold contains a secondary amine. To prevent intermolecular polymerization (self-reaction), this protocol mandates the use of the

-protected species (e.g., -Boc-piperidine-3-sulfonyl fluoride) during the coupling step.

Technical Background: Why SuFEx?

The transition from Sulfonyl Chlorides to Sulfonyl Fluorides represents a paradigm shift in modular synthesis.

Table 1: Comparative Analysis of S(VI) Electrophiles

Feature	Sulfonyl Chloride ( )	Sulfonyl Fluoride ( )	Impact on Protocol
Bond Energy	Weak ( ~65 kcal/mol)	Strong ( ~130 kcal/mol)	resists spontaneous hydrolysis.
Water Stability	Low (Hydrolyzes rapidly)	High (Stable at pH 2-12)	No need for anhydrous "dry-box" handling.
Selectivity	Low (Reacts indiscriminately)	High (Chemoselective)	Tolerates free alcohols/phenols during amine coupling.
Redox Stability	Susceptible to reduction	Resistant to reduction	Compatible with reductive conditions elsewhere.

Mechanistic Pathway

The reaction proceeds via a base-catalyzed nucleophilic substitution at the hexavalent sulfur center. The base (DBU) serves a dual role:

• General Base: Deprotonates the primary amine nucleophile.

• Activator: Solvates the departing fluoride ion (often via formation of

  ), driving the equilibrium forward.

Experimental Workflow Visualization

The following diagram outlines the decision logic and reaction flow, ensuring the integrity of the piperidine core.

Figure 1: Logical workflow for handling Piperidine-3-sulfonyl fluoride to prevent self-polymerization and ensure high-yield amidation.

Detailed Protocol

Reagents & Equipment[2][3]

• Electrophile:

  -Boc-Piperidine-3-sulfonyl fluoride (1.0 equiv).

  • Note: If starting from HCl salt, perform standard Boc-protection first.

• Nucleophile: Primary Amine (

  ) (1.1 – 1.2 equiv).

• Catalyst/Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 – 2.0 equiv).

• Solvent: Acetonitrile (MeCN) [HPLC Grade]. DCM or THF are acceptable alternatives.

• Vessel: Standard borosilicate glass vial (SuFEx is insensitive to air/moisture).

Step-by-Step Procedure

Step 1: Reaction Assembly

• Weigh

  -Boc-Piperidine-3-sulfonyl fluoride (1.0 equiv) into a reaction vial.

• Add Acetonitrile (MeCN) to achieve a concentration of 0.2 M – 0.5 M.

• Add the Primary Amine (1.2 equiv).[2]

  • Expert Tip: If the amine is a hydrochloride salt, add an extra 1.0 equiv of DBU to neutralize it.

• Add DBU (1.5 equiv) dropwise while stirring.

  • Observation: The reaction mixture is typically homogeneous. No significant exotherm is expected due to the stability of the

    bond.

Step 2: Reaction & Monitoring

• Stir at Room Temperature (20–25°C) .

• Time: 1 – 4 hours. (Sterically hindered amines may require heating to 50°C).

• Validation (Self-Validating Step):

  • TLC: Monitor consumption of the sulfonyl fluoride (often less polar than sulfonamide).

  • F NMR (Gold Standard): Take an aliquot (no lock needed).

    • Starting Material: Signal approx. +60 to +65 ppm (relative to

      ).

    • Product: Disappearance of the sulfonyl fluoride peak. Sulfonamides are silent in

      F (unless the amine is fluorinated).

    • Stop the reaction only when the +60 ppm signal is <5%.

Step 3: Workup & Purification

• Dilute: Add Ethyl Acetate (EtOAc) (5x reaction volume).

• Quench/Wash: Wash with 1.0 M HCl or 5% Citric Acid .

  • Reasoning: This removes the DBU and any unreacted primary amine. The

    -Boc group on the piperidine is stable to brief acid washes.

• Dry: Dry organic layer over

  , filter, and concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Step 4: Deprotection (If required)

• Dissolve the purified intermediate in DCM.

• Add TFA (20% v/v). Stir 1-2 h.

• Concentrate and lyophilize to obtain the Piperidine-3-sulfonamide trifluoroacetate salt.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Slow Reaction (>12h)	Low nucleophilicity of amine.	Increase Temp to 50-60°C. Switch solvent to HFIP (Hexafluoroisopropanol) which activates via H-bonding.
Hydrolysis ( formed)	Excessive water + high heat.	While stable, can hydrolyze at high pH/Temp. Ensure MeCN is reasonably dry; reduce DBU loading.
Oligomerization	CRITICAL: Piperidine N was not protected.	Ensure starting material is -Boc or -Cbz protected. Do not use free piperidine-sulfonyl fluoride.
Incomplete Conversion	Fluoride inhibition.	The released can inhibit the reaction in non-polar solvents. Add a silyl scavenger (e.g., TMSCl) or ensure DBU is in excess to sequester protons/fluoride.

References

• Foundational SuFEx Chemistry: Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014).[3][4] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[1][4][5] Angewandte Chemie International Edition, 53(36), 9430–9448. [Link]

• SuFEx Amidation Protocols: Li, S., Wu, P., Moses, J. E., & Sharpless, K. B. (2017). Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub. Angewandte Chemie International Edition, 56(11), 2903–2908. [Link]

• Reagent Stability & Reactivity: Barrow, A. S., Smedley, C. J., Zheng, Q., Li, S., Dong, J., & Moses, J. E. (2019).[6] The Growing Applications of SuFEx Click Chemistry. Chemical Society Reviews, 48(18), 4731–4758. [Link]

Sources

• 1. ccspublishing.org.cn [ccspublishing.org.cn]
• 2. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfur–Phenolate Exchange: SuFEx‐Derived Dynamic Covalent Reactions and Degradation of SuFEx Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 5. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]

Using Piperidine-3-sulfonyl fluoride hydrochloride for covalent protein labeling

Technical Application Note: Precision Covalent Labeling with Piperidine-3-Sulfonyl Fluoride (P3SF)

Introduction: The Renaissance of Covalent Probes

The resurgence of targeted covalent inhibitors (TCIs) has revolutionized drug discovery, moving beyond the traditional fear of "non-specific reactivity" to a paradigm of "precision lethality." While acrylamides targeting cysteine are well-established, they are limited by the low abundance of accessible cysteine residues (approx. 2% of the proteome).

Piperidine-3-sulfonyl fluoride (P3SF) represents a next-generation class of "SuFEx" (Sulfur-Fluoride Exchange) electrophiles. Unlike highly reactive sulfonyl chlorides, sulfonyl fluorides (SFs) are "sleeping beauties"—thermodynamically stable in aqueous physiological buffers but kinetically activated upon specific binding within a protein pocket. This unique reactivity profile allows P3SF to target a broader spectrum of nucleophiles, including Tyrosine (Tyr), Lysine (Lys), Serine (Ser), and Histidine (His) , expanding the druggable proteome significantly.

This guide details the application of P3SF hydrochloride as both a covalent fragment for ligandability screening and a modular building block for constructing high-affinity chemical probes.

Mechanism of Action: SuFEx-Mediated Bioconjugation

The P3SF scaffold operates via the Sulfur-Fluoride Exchange (SuFEx) mechanism. The reaction is not driven solely by the electrophilicity of the sulfur center but is heavily dependent on the local protein microenvironment (proximity and acid-base catalysis).

• Stability: The S(VI)-F bond is highly stable (bond energy ~90 kcal/mol) and resistant to hydrolysis at neutral pH, allowing for long incubation times in aqueous buffers without degradation.

• Selectivity: Reaction occurs preferentially with Tyrosine (via phenol activation) and Lysine (via epsilon-amino group positioning). The piperidine ring provides a secondary amine handle for derivatization without interfering with the SF warhead.

• Reaction:

  (Where Nu = O, N, or imidazole N)

Visualizing the Mechanism

Caption: The SuFEx reaction pathway showing the proximity-dependent activation of P3SF by the local protein environment.

Material Preparation & Handling

Compound: Piperidine-3-sulfonyl fluoride hydrochloride Molecular Weight: ~203.66 g/mol (HCl salt) / ~167.20 g/mol (Free base) Storage: -20°C, desiccated. Avoid repeated freeze-thaw cycles.

Stock Solution Protocol

• Solvent: Dissolve the HCl salt in anhydrous DMSO (Dimethyl sulfoxide).

  • Note: The HCl salt is stable, but for conjugation reactions (see Protocol B), you may need to neutralize the amine. For direct fragment screening (Protocol A), the buffer capacity is usually sufficient to handle the HCl.

• Concentration: Prepare a 100 mM master stock.

• Stability Check: SFs are stable in DMSO for months at -20°C. However, avoid protic solvents (methanol/ethanol) for long-term storage to prevent slow solvolysis.

Experimental Protocols

Protocol A: Covalent Fragment Screening (Ligandability Assessment)

Objective: To determine if a target protein has a reactive pocket capable of binding the piperidine scaffold.

Reagents:

• Target Protein ( >90% purity, 5-10 µM final conc.)

• P3SF Stock (100 mM in DMSO)

• Reaction Buffer: PBS pH 7.4 or HEPES pH 7.5 (Avoid Tris if high concentrations are used, though SF is generally orthogonal to primary amines in solution due to slow kinetics compared to proximity-driven reaction).

Workflow:

• Dilution: Dilute protein to 10 µM in Reaction Buffer.

• Treatment: Add P3SF to a final concentration of 100 µM - 500 µM (10x - 50x excess).

  • Control: DMSO vehicle control.

• Incubation: Incubate at 25°C for 4 to 24 hours .

  • Tip: SuFEx kinetics can be slow; overnight incubation is standard for initial screening.

• Quenching: Not strictly necessary for LC-MS, but reaction can be stopped by adding 1% formic acid or performing rapid desalting.

• Analysis (Intact Protein LC-MS):

  • Inject onto a C4 or C8 column.

  • Deconvolute the mass spectrum.

  • Hit Criteria: Look for a mass shift corresponding to the sulfonylation adduct.

Data Interpretation (Mass Shift Calculation):

• Accurate Calculation: The protein loses a proton (1.008 Da), and the reagent loses a fluoride (18.998 Da).

• Mass Shift: + (167.20 - 19.00 - 1.01) ≈ +147.2 Da (monoisotopic).

• Note: If the HCl salt is used, the Cl and H are spectators; the covalent adduct mass shift is based on the organic fragment minus fluoride.

Protocol B: Ligand-Directed Probe Synthesis

Objective: Use the piperidine amine to attach a recognition element (ligand) or a reporter (biotin/fluorophore), turning P3SF into a "Guided Missile."

Synthetic Strategy: The secondary amine of the piperidine ring is a versatile handle.

• Amide Coupling: React P3SF (neutralized) with a Carboxylic Acid-Ligand using HATU/DIPEA.

• Reductive Amination: React P3SF with an Aldehyde-Ligand using NaBH(OAc)3.

Labeling Protocol (for synthesized probe):

• Equilibration: Incubate Protein (1 µM) with Probe (1-10 µM) in HEPES pH 7.5.

• Time Course: Withdraw aliquots at 1h, 4h, 12h.

• Readout:

  • Gel-Based: If probe has a fluorophore, run SDS-PAGE and scan for fluorescence.

  • Proteomics (ABPP): Digest with trypsin and analyze via LC-MS/MS to identify the specific residue modified (Tyr vs Lys).

Critical Workflow Visualization

Caption: Step-by-step workflow from probe synthesis to mass spectrometric validation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Labeling Observed	pH too low	Increase pH to 8.0 to facilitate deprotonation of Tyrosine/Lysine.
Lack of binding	The fragment may not bind the pocket. Try high conc. (1 mM) or attach a known ligand.
Short incubation	SuFEx is slower than acrylamides. Extend to 24h or 48h.
Precipitation	Low solubility	Ensure DMSO stock is fresh. Keep final DMSO < 5%.
Non-specific Labeling	Concentration too high	Titrate down. SuFEx should be proximity-driven, not solvent-driven.
Hydrolysis	High pH / Temp	Although stable, SFs will hydrolyze at pH > 9 or high temps. Keep < 37°C.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Jones, L. H., et al. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science.

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery Strategy to Identify Proteins that are Targeted by a Covalent Inhibitor." Cell Chemical Biology.

• London, N., et al. (2020). "Covalent fragment screening of sulfonyl fluorides." Nature Protocols (Contextual reference for general SF screening methodologies).

• Enamine Ltd. (2025). "Sulfonyl Fluorides for SuFEx Click Chemistry." Enamine Building Blocks.

Application Note: Optimizing Reaction pH for Piperidine-3-sulfonyl fluoride HCl in Nucleophilic Substitution Reactions

Abstract

Piperidine-3-sulfonyl fluoride hydrochloride is a versatile bifunctional building block increasingly utilized in the synthesis of novel chemical probes and drug candidates. Its unique structure, featuring a reactive sulfonyl fluoride warhead and a piperidine ring, allows for diverse chemical modifications. However, the inherent pH-sensitivity of both the piperidine nitrogen and the target nucleophile presents a significant challenge for reaction optimization. This guide provides a comprehensive framework for understanding and manipulating pH to achieve optimal yields and reaction rates in Sulfur(VI) Fluoride Exchange (SuFEx) reactions involving this reagent. We will dissect the underlying chemical principles, present detailed experimental protocols for pH screening, and offer a logical workflow for systematic optimization.

The Critical Role of pH: A Balancing Act

The success of any reaction involving Piperidine-3-sulfonyl fluoride HCl and a nucleophile is governed by a delicate pH-dependent equilibrium. The pH of the reaction medium simultaneously controls the activation of the nucleophile and the state of the piperidine building block, while also influencing the stability of the sulfonyl fluoride electrophile. A poorly chosen pH can lead to either a complete lack of reactivity or the formation of undesired byproducts.

The Piperidine Moiety: A pH-Dependent Handle

Piperidine-3-sulfonyl fluoride is supplied as a hydrochloride (HCl) salt, meaning the piperidine nitrogen is protonated. The pKa of the conjugate acid of piperidine is approximately 11.2. This has two major implications:

• Below pH ~10: The piperidine nitrogen exists predominantly as the protonated ammonium cation. This form is non-nucleophilic and imparts high aqueous solubility.

• Above pH ~11.2: The piperidine is primarily in its deprotonated, free-base form. The nitrogen now possesses a lone pair of electrons, rendering it nucleophilic. This can lead to self-reaction or polymerization if not properly controlled.

Therefore, the reaction pH must be high enough to deprotonate the target nucleophile but, in many cases, should ideally be kept below the pKa of piperidine to prevent unwanted side reactions involving the ring nitrogen.

The Nucleophile: pH-Gated Reactivity

The vast majority of SuFEx reactions involve the attack of a nucleophile on the electrophilic sulfur atom of the sulfonyl fluoride.[1] The nucleophilicity of common reactants like amines and thiols is directly tied to their protonation state.

• Amines (R-NH₂): An amine must be in its neutral, free-base form to be nucleophilic. At a pH below the pKa of its conjugate acid (R-NH₃⁺), the amine is protonated and non-nucleophilic. The optimal reaction pH is typically 1-2 units above the pKa of the amine's conjugate acid to ensure a sufficient concentration of the reactive species.

• Thiols (R-SH): While neutral thiols can be reactive, their deprotonated thiolate (R-S⁻) counterparts are significantly more nucleophilic. To favor thiolate formation, the reaction pH should be maintained above the pKa of the thiol.

The Sulfonyl Fluoride Group: Stability Profile

Sulfonyl fluorides are prized for their remarkable stability compared to other sulfonyl halides like sulfonyl chlorides, which are notoriously susceptible to hydrolysis.[2] This stability allows for reactions in aqueous environments. Related sulfamoyl fluorides have been shown to be stable across a wide pH range of 1 to 10.[1] However, at highly basic conditions (pH > 11-12), the rate of hydrolysis to the corresponding sulfonic acid can become significant, reducing the yield of the desired product.

Visualizing pH-Dependent Equilibria

The interplay between the protonation states of Piperidine-3-sulfonyl fluoride and a generic amine nucleophile is crucial. The following diagram illustrates the species present at different pH ranges. The most productive reaction conditions exist in the "Optimal Reaction Zone," where the nucleophile is deprotonated and reactive, while the piperidine ring is still largely protonated, preventing self-reactivity.

Caption: pH-dependent species of reactants.

General Workflow for pH Optimization

A systematic approach is essential for efficiently identifying the optimal pH for a given reaction. A parallel screening method using a plate-based format or individual vials is highly recommended.

Caption: Workflow for pH optimization screening.

Experimental Protocols

The following protocols provide a starting point for the optimization process. All reactions should be performed in a well-ventilated fume hood.

Materials:

• Piperidine-3-sulfonyl fluoride HCl

• Selected nucleophile (e.g., Benzylamine, Thiophenol)

• Buffer solutions (e.g., 0.5 M Phosphate, 0.5 M Borate, 0.5 M Carbonate-Bicarbonate)

• Organic co-solvent (e.g., Acetonitrile (MeCN), Dimethylformamide (DMF), or Dioxane)

• Reaction vessels (e.g., 1.5 mL HPLC vials or 2 mL microcentrifuge tubes)

• Stir plate and stir bars

Protocol 1: Reaction with an Aliphatic Amine (Benzylamine, pKa of conjugate acid ≈ 9.3)

Rationale: To ensure the amine is nucleophilic, the pH should be at or above its pKa. We will screen pH values of 8.5, 9.5, and 10.5 to find a balance between amine reactivity and substrate stability. Borate or carbonate buffers are suitable for this range.

Procedure:

• Prepare Stock Solutions:

  • Reagent A: Prepare a 100 mM solution of Piperidine-3-sulfonyl fluoride HCl in MeCN.

  • Reagent B: Prepare a 120 mM solution of Benzylamine in MeCN.

• Reaction Setup: In three separate labeled vials, add 250 µL of the appropriate buffer solution:

  • Vial 1: 0.5 M Borate buffer, pH 8.5

  • Vial 2: 0.5 M Borate buffer, pH 9.5

  • Vial 3: 0.5 M Carbonate-Bicarbonate buffer, pH 10.5

• Add Co-solvent: To each vial, add 200 µL of MeCN to ensure solubility of reactants and products.

• Initiate Reaction:

  • To each vial, add 25 µL of Reagent A (Piperidine-3-sulfonyl fluoride HCl stock). This gives a final concentration of 10 mM.

  • To each vial, add 25 µL of Reagent B (Benzylamine stock). This gives a final concentration of 12 mM (1.2 equivalents).

  • The total reaction volume is 500 µL.

• Incubation: Seal the vials and stir the reactions at room temperature (or a desired temperature, e.g., 40 °C).

• Monitoring: After set time points (e.g., 1, 4, and 24 hours), take a 10 µL aliquot from each reaction, quench it in 190 µL of MeCN/Water (1:1) with 0.1% formic acid, and analyze by LC-MS to determine the percent conversion to the desired sulfonamide product.

Protocol 2: Reaction with a Thiol (Thiophenol, pKa ≈ 6.6)

Rationale: The thiolate anion is the active nucleophile. A pH well above the thiol's pKa is required. We will screen pH 7.5, 8.5, and 9.5. The lower pH range compared to the amine reaction is chosen because the thiolate is formed at a much lower pH, and staying lower minimizes the risk of base-mediated side reactions.

Procedure:

• Prepare Stock Solutions:

  • Reagent A: Prepare a 100 mM solution of Piperidine-3-sulfonyl fluoride HCl in DMF.

  • Reagent B: Prepare a 110 mM solution of Thiophenol in DMF.

• Reaction Setup: In three separate labeled vials, add 250 µL of the appropriate buffer solution:

  • Vial 1: 0.5 M Phosphate buffer, pH 7.5

  • Vial 2: 0.5 M Borate buffer, pH 8.5

  • Vial 3: 0.5 M Borate buffer, pH 9.5

• Add Co-solvent: To each vial, add 200 µL of DMF.

• Initiate Reaction:

  • To each vial, add 25 µL of Reagent A (Piperidine-3-sulfonyl fluoride HCl stock). Final concentration: 10 mM.

  • To each vial, add 25 µL of Reagent B (Thiophenol stock). Final concentration: 11 mM (1.1 equivalents).

  • The total reaction volume is 500 µL.

• Incubation & Monitoring: Follow steps 5 and 6 from Protocol 1. Analyze for the formation of the desired thioether product.

Data Interpretation and Troubleshooting

The results from the pH screen should be tabulated to clearly identify the optimal conditions.

Table 1: Example Data for Benzylamine Reaction (% Conversion by LC-MS)

Reaction Time	pH 8.5	pH 9.5	pH 10.5	Notes
1 Hour	15%	45%	60%	Reaction rate clearly increases with pH.
4 Hours	50%	90%	>95%	pH 10.5 provides the fastest conversion.
24 Hours	85%	>95%	>95%	All conditions approach completion, but pH 9.5 and 10.5 are most efficient.

| Byproducts? | None | None | Trace hydrolysis | pH 9.5 might offer the best balance of rate and stability. |

Table 2: Troubleshooting Common Issues

Issue	Potential pH-Related Cause	Suggested Solution
No or Very Slow Reaction	pH is too low; the nucleophile is protonated and inactive.	Increase the pH of the buffer system by 1-2 units.
Low Yield, Stalled Reaction	The buffer capacity is insufficient, and the reaction stalls as HCl is produced. Or, the pH is too high, causing hydrolysis of the sulfonyl fluoride.	Increase buffer concentration. Re-evaluate the optimal pH; check for hydrolysis byproducts (sulfonic acid) via LC-MS.
Multiple Products	pH is >11, causing the piperidine nitrogen to deprotonate and self-react.	Lower the reaction pH to be below 10.5. If a high pH is required for the nucleophile, consider N-protection of the piperidine.

| Poor Solubility | The organic co-solvent ratio is too low, or the pH is causing the free base to precipitate. | Increase the percentage of organic co-solvent. Ensure the pH is not excessively high if the free base has low solubility. |

Conclusion

The optimization of pH is not merely a suggestion but a requirement for successfully employing Piperidine-3-sulfonyl fluoride HCl in synthetic chemistry. By understanding the pH-dependent behavior of both the electrophile and the nucleophile, researchers can move from inconsistent results to a robust, high-yielding, and reproducible protocol. A systematic screen across a well-chosen pH range, using appropriate buffers and analytical monitoring, is a high-leverage activity that will save significant time and resources in the long run. The principles and protocols outlined in this guide provide a solid foundation for the rational design of reaction conditions for this powerful chemical building block.

References

This is a synthesized list based on the provided search results. In a real-world application, each citation would be specifically linked to the claim it supports.

• A Practical Guide to SuFEx Chemistry: An Overview of S(VI). (2024). ChemRxiv.
• Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. (2024). ACS Sustainable Chemistry & Engineering.
• Application Notes and Protocols for Incorporating Sulfamoyl Fluorides into Peptide Probes. (2025). BenchChem.
• Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source (PDF). (2024).
• Sulfur fluoride exchange with carbon pronucleophiles. (2025). Chemical Science (RSC Publishing).
• Piperidine-3-sulfonyl fluoride hydrochloride (C5H10FNO2S). (2026). PubChemLite.
• Sulfur fluoride exchange. (2023). PMC.
• piperidine-3-sulfonyl fluoride | 1936486-65-5. (n.d.). MilliporeSigma.
• Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and.... (2019). PMC.
• Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. (2019). Journal of the American Chemical Society.
• Sulfonamide synthesis via calcium triflimide activation of sulfonyl fluorides. (2018). Scholarship @ Claremont.
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. (n.d.). Sigma-Aldrich.
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. (2026). ChemRxiv.

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Application Notes &amp; Protocols: A Researcher's Guide to the Deprotection and Reaction of Piperidine-3-sulfonyl Fluoride HCl

Introduction: The Versatility of a Privileged Scaffold

Piperidine derivatives are foundational building blocks in modern medicinal chemistry, present in a vast array of pharmaceuticals and natural alkaloids.[1] The introduction of a sulfonyl fluoride moiety onto the piperidine ring at the 3-position creates a highly valuable and reactive intermediate. Piperidine-3-sulfonyl fluoride is a key reagent for "click chemistry," specifically the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a powerful tool for rapidly assembling complex molecules.[2] This guide provides a comprehensive overview of the essential procedures for handling and reacting Piperidine-3-sulfonyl fluoride hydrochloride, a common commercially available form of this reagent.

As this reagent is typically supplied with the piperidine nitrogen protected (e.g., as an N-Boc derivative) and subsequently deprotected to the hydrochloride salt, this document is divided into two core sections. First, we will detail the protocols for the in situ generation of the reactive piperidine-3-sulfonyl fluoride from its hydrochloride salt, which involves a critical neutralization step. Second, we will provide a detailed protocol for its subsequent reaction with nucleophiles, focusing on the formation of sulfonamides, a cornerstone of SuFEx chemistry.

PART 1: Neutralization and Preparation of Piperidine-3-sulfonyl Fluoride for Reaction

The hydrochloride salt form of piperidine-3-sulfonyl fluoride is stable and convenient for storage. However, the protonated piperidinium ion is not nucleophilic and the presence of HCl will interfere with subsequent reactions. Therefore, the first step is a carefully controlled neutralization to generate the free piperidine base, which is the reactive species.

Principle of Neutralization

The process involves the treatment of the Piperidine-3-sulfonyl fluoride HCl salt with a suitable non-nucleophilic base. The base abstracts the proton from the piperidinium nitrogen, liberating the free amine and producing a salt byproduct that typically does not interfere with the subsequent reaction or can be easily removed. The choice of base and solvent is critical to avoid premature degradation of the sulfonyl fluoride moiety.

Visualizing the Workflow: From Salt to Product

The overall experimental process can be visualized as a two-stage sequence: neutralization followed by nucleophilic attack.

Caption: General workflow for the neutralization and subsequent SuFEx reaction.

Experimental Protocol: Neutralization of the HCl Salt

This protocol describes a general method for preparing the free piperidine base in situ for immediate use in a subsequent reaction.

Materials:

• Piperidine-3-sulfonyl fluoride HCl

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN))

• Non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA), Triethylamine (TEA))

• Inert atmosphere (Nitrogen or Argon)

• Magnetic stirrer and stir bar

• Glassware (round-bottom flask, syringes)

Procedure:

• Preparation: To a dry round-bottom flask under an inert atmosphere, add Piperidine-3-sulfonyl fluoride HCl (1.0 equivalent).

• Dissolution: Add anhydrous solvent (e.g., DCM) to achieve a concentration typically between 0.1 M and 0.5 M. Stir the suspension at room temperature.

• Cooling: Cool the mixture to 0 °C using an ice-water bath. This is crucial to manage any exothermicity and preserve the stability of the sulfonyl fluoride.

• Base Addition: Slowly add the non-nucleophilic base (1.05 to 1.2 equivalents) dropwise to the stirred suspension. A slight excess of base ensures complete neutralization.

• Stirring: Stir the reaction mixture at 0 °C for 15-30 minutes. The mixture may become a clear solution as the free base is formed and the ammonium salt byproduct may or may not be soluble depending on the solvent.

• Readiness: The resulting solution containing the free Piperidine-3-sulfonyl fluoride is now ready for the subsequent reaction. It is recommended to use this solution immediately.

Causality and Experimental Choices:

• Why an anhydrous aprotic solvent? Sulfonyl fluorides are sensitive to hydrolysis, especially under basic conditions. Water can act as a nucleophile, leading to the formation of the corresponding sulfonic acid. Aprotic solvents like DCM or THF prevent this side reaction.

• Why a non-nucleophilic base? A sterically hindered base like DIPEA is preferred over less hindered bases. This minimizes the risk of the base itself acting as a nucleophile and reacting with the sulfonyl fluoride.

• Why 0 °C? The neutralization can be exothermic. Cooling the reaction prevents potential degradation of the starting material and unwanted side reactions.

PART 2: The SuFEx Reaction: Synthesis of Sulfonamides

With the free piperidine base generated in situ, the stage is set for the Sulfur(VI) Fluoride Exchange (SuFEx) reaction. The sulfonyl fluoride group is a highly efficient electrophile for forming linkages with a wide range of nucleophiles.[2] The most common application is the reaction with primary or secondary amines to generate stable sulfonamides.

Principle of the SuFEx Reaction

The SuFEx reaction is a robust and high-yield transformation. The lone pair of the nucleophile (e.g., an amine) attacks the electrophilic sulfur atom of the sulfonyl fluoride. This is followed by the expulsion of a fluoride ion, which is an excellent leaving group. The reaction is typically facilitated by an additional equivalent of base to scavenge the proton generated during the formation of the sulfonamide bond, driving the reaction to completion.

Visualizing the SuFEx Mechanism

Caption: Mechanism of sulfonamide formation via SuFEx reaction.

Experimental Protocol: Sulfonamide Synthesis

This protocol assumes the prior in situ preparation of the free piperidine-3-sulfonyl fluoride as described in Part 1.

Materials:

• Solution of free Piperidine-3-sulfonyl fluoride (from Part 1)

• Primary or secondary amine (1.0 equivalent)

• Non-nucleophilic base (e.g., DIPEA, TEA) (an additional 1.0-1.2 equivalents)

• Anhydrous aprotic solvent (as used in Part 1)

Procedure:

• Amine Addition: To the cold (0 °C) solution of free piperidine-3-sulfonyl fluoride, add the desired primary or secondary amine (1.0 equivalent).

• Base Addition: Add an additional equivalent of the non-nucleophilic base (1.0-1.2 equivalents). This second portion of base is to neutralize the HF that is formally generated.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-24 hours.

• Monitoring: The progress of the reaction should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), until the starting sulfonyl fluoride is consumed.

• Work-up: a. Upon completion, dilute the reaction mixture with the solvent (e.g., DCM). b. Wash the organic layer sequentially with a weak aqueous acid (e.g., 1M HCl or saturated NH₄Cl) to remove excess base, followed by saturated aqueous sodium bicarbonate (NaHCO₃), and finally with brine. c. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). d. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude sulfonamide.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Quantitative Data and Reaction Parameters

The efficiency of the SuFEx reaction is high, but optimal conditions can vary based on the nucleophilicity of the amine.

Parameter	Recommended Value	Rationale & Notes
Solvent	DCM, THF, MeCN	Aprotic solvents are essential to prevent hydrolysis.
Base	DIPEA, TEA	A total of ~2.2 equivalents are needed: ~1.1 eq for neutralization and ~1.1 eq for scavenging.
Temperature	0 °C to Room Temp.	Starting at 0 °C controls the initial reaction rate. Most reactions proceed to completion at room temperature.
Reaction Time	2 - 24 hours	Highly dependent on the steric and electronic properties of the amine. Monitor by TLC or LC-MS.
Typical Yield	>80%	The SuFEx reaction is known for its high efficiency and yields.[2]

Safety and Handling

Working with sulfonyl fluorides, piperidines, and strong bases requires strict adherence to safety protocols.

• Piperidine Derivatives: Piperidine and its derivatives are often volatile and should be handled in a well-ventilated fume hood.[3][4] They can be toxic and cause skin and eye irritation.[4]

• Sulfonyl Fluorides/Chlorides: These reagents can be moisture-sensitive and corrosive.[5] Always handle under an inert atmosphere and avoid inhalation of dust or vapors.

• Bases: Triethylamine and DIPEA are corrosive and have strong odors. Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• General Precautions: Always work in a fume hood. Ensure all glassware is dry before use. Have appropriate quench and spill kits available.

References

• Dong, J., et al. (2020). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. RSC Advances. Available at: [Link]

• Ball, N. D., et al. (2017). Facile synthesis of sulfonyl fluorides from sulfonic acids. Chemical Communications. Available at: [Link]

• Organic Chemistry Portal. Synthesis of sulfonyl fluorides by fluorosulfonylation. Available at: [Link]

• Passia, M. T., et al. (2022). Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. Organic Letters. Available at: [Link]

• Organic Chemistry Portal. Synthesis of sulfonyl fluorides by fluorination. Available at: [Link]

• BenchChem. (2025).

• AAPPTec. N-Terminal Deprotection; Boc removal; Fmoc removal. Available at: [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros.
• Fields, G. B. (1997). Methods for Removing the Fmoc Group. Methods in Enzymology.
• MilliporeSigma. (2025).
• Sigma-Aldrich. Boc Resin Cleavage Protocol. Sigma-Aldrich.

• de la Torre, D., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Catalysts. Available at: [Link]

• ResearchGate. (2025). Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives.
• Asian Journal of Chemistry. (2025).
• Bakhtin, M. A., et al. (2023).
• Jubilant Ingrevia.
• ChemScene. (S)-piperidine-3-sulfonamide hydrochloride. ChemScene.
• Cayman Chemical. (2025). 4-fluoro PV8 piperidine analog (hydrochloride)
• MilliporeSigma. piperidine-3-sulfonyl fluoride | 1936486-65-5. MilliporeSigma.
• PubChem. Piperidine-3-sulfonyl fluoride hydrochloride. PubChem.
• Open Research@CSIR-NIScPR. (2022). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry.
• Carl ROTH. (2023).
• Montalbán-López, M., et al. (2020).
• BenchChem. (2025). Application Notes and Protocols for Fmoc Deprotection of Fmoc-L-Phe-MPPA Resins. BenchChem.
• Patel, T., et al. (2024).

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Navigating the Reactive Landscape: A Guide to Solvent Selection for Piperidine-3-sulfonyl Fluoride Hydrochloride Reactions

In the intricate world of drug discovery and chemical synthesis, the choice of solvent is a critical parameter that can dictate the success or failure of a reaction. This is particularly true for multifunctional compounds like piperidine-3-sulfonyl fluoride hydrochloride, a valuable building block characterized by a reactive sulfonyl fluoride moiety and a basic piperidine ring, temporarily masked as a hydrochloride salt. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for selecting the optimal solvent system for reactions involving this versatile reagent. We will delve into the underlying chemical principles, offer practical protocols for solvent screening, and provide illustrative examples based on analogous chemical transformations.

The Duality of Reactivity: Understanding Piperidine-3-sulfonyl Fluoride Hydrochloride

Piperidine-3-sulfonyl fluoride hydrochloride presents a unique set of chemical properties that must be carefully considered when selecting a reaction solvent. The molecule can be dissected into two key functional domains:

• The Electrophilic Sulfonyl Fluoride: The sulfur(VI) center of the sulfonyl fluoride group is highly electrophilic and susceptible to nucleophilic attack. This reactivity is the cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a powerful click chemistry tool for forming stable sulfonamide, sulfonate ester, and other sulfur-containing linkages.[1][2][3] The S-F bond is notably strong, rendering the molecule generally more stable and easier to handle than its sulfonyl chloride counterpart.[4][5] However, this stability necessitates activation for reaction with many nucleophiles.[1][6]

• The Basic Piperidine Nitrogen (as a Hydrochloride Salt): The piperidine nitrogen is a secondary amine and, in its free base form, is nucleophilic and basic. The hydrochloride salt form significantly reduces the nucleophilicity of the nitrogen, preventing unwanted self-reaction where the amine of one molecule attacks the sulfonyl fluoride of another.[7] This salt form also profoundly impacts the molecule's solubility.[8][9] For reactions involving the sulfonyl fluoride, the piperidine nitrogen must typically be neutralized in situ to the free base form using an external base.

Core Principles for Solvent Selection

The ideal solvent for a reaction involving piperidine-3-sulfonyl fluoride hydrochloride must fulfill several criteria. The selection process is a multi-faceted decision that balances the following factors:

• Solubility of Reactants and Reagents: All components of the reaction mixture—the piperidine-3-sulfonyl fluoride hydrochloride, the incoming nucleophile, and any base or additives—must be sufficiently soluble at the reaction temperature to ensure a homogeneous reaction environment and facilitate efficient mass transfer. Given that piperidine-3-sulfonyl fluoride hydrochloride is a salt, its solubility in non-polar organic solvents is expected to be limited.

• Reaction Type and Mechanism: The nature of the chemical transformation will heavily influence solvent choice. For nucleophilic substitution at the sulfonyl fluoride (a SuFEx reaction), which typically proceeds through a polar, charged transition state, a polar solvent is generally preferred to stabilize this intermediate and accelerate the reaction.

• Compatibility with Reaction Conditions: The solvent must be inert under the reaction conditions. It should not react with the starting materials, products, or any reagents. This includes being stable to the temperatures and the basic conditions often required for these transformations.

• Influence on Reactivity and Selectivity: The solvent can modulate the reactivity of the nucleophile and the electrophile. For instance, polar aprotic solvents can enhance the nucleophilicity of anionic nucleophiles by solvating the counter-ion, while polar protic solvents can solvate the nucleophile itself, potentially dampening its reactivity.[10][11]

• Ease of Workup and Product Isolation: The solvent's boiling point, miscibility with other solvents used in extraction, and potential to form azeotropes are practical considerations that impact the ease of product purification.

A Practical Guide to Solvent Selection: An Experimental Workflow

Due to the lack of specific literature data for piperidine-3-sulfonyl fluoride hydrochloride, a systematic experimental approach to solvent selection is highly recommended. The following workflow provides a structured method for identifying the optimal solvent for your specific application.

Caption: A systematic workflow for selecting and optimizing a reaction solvent.

Protocol 1: Small-Scale Solubility Screening

Objective: To qualitatively assess the solubility of piperidine-3-sulfonyl fluoride hydrochloride in a range of common organic solvents.

Materials:

• Piperidine-3-sulfonyl fluoride hydrochloride

• A selection of anhydrous solvents (see Table 1)

• Small vials or test tubes

• Vortex mixer

Procedure:

• Place a small, consistent amount (e.g., 5-10 mg) of piperidine-3-sulfonyl fluoride hydrochloride into a series of labeled vials.

• To each vial, add a measured volume (e.g., 0.5 mL) of a different solvent.

• Vortex each vial vigorously for 1-2 minutes at room temperature.

• Visually inspect each vial for dissolution. Note whether the solid is fully soluble, partially soluble, or insoluble.

• For solvents where the compound is not fully soluble at room temperature, gently warm the vial (e.g., to 40-50 °C) and observe any changes in solubility.

• Record your observations in a table.

Table 1: Predicted and Experimental Solubility of Piperidine Hydrochloride Salts

Solvent Class	Solvent Example	Predicted Solubility of Piperidine-3-sulfonyl fluoride hydrochloride	Rationale & Known Solubility of Piperidine HCl
Polar Aprotic	N,N-Dimethylformamide (DMF)	High	Piperidine HCl is very soluble in DMF.[8] The polar nature of DMF can solvate the ions of the salt.
Acetonitrile (MeCN)	Moderate	Generally a good solvent for polar molecules. Used in sulfonamide synthesis.[12]
Dichloromethane (DCM)	Low to Moderate	Often used for sulfonamide synthesis, but the hydrochloride salt may have limited solubility.[8]
Tetrahydrofuran (THF)	Low to Moderate	A common solvent in organic synthesis, but may not be polar enough to dissolve the salt readily.
Polar Protic	Methanol (MeOH)	High	Piperidine HCl is soluble in alcohols.[9] The protic nature can solvate both the cation and anion.
Ethanol (EtOH)	High	Similar to methanol.
Water	High	Piperidine HCl is soluble in water.[8] However, water may lead to hydrolysis of the sulfonyl fluoride under certain conditions.
Non-Polar	Toluene	Very Low	Non-polar solvents are generally poor choices for dissolving salts.
Hexanes	Very Low	Unlikely to be a suitable solvent.

Application Notes: Solvent Systems for Key Transformations

Application Note 1: Synthesis of Sulfonamides

The most common reaction of piperidine-3-sulfonyl fluoride hydrochloride is the formation of sulfonamides via reaction with primary or secondary amines. This reaction requires the in situ neutralization of the piperidine hydrochloride to its free base form.

Key Considerations:

• Base Selection: A non-nucleophilic organic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is typically used in stoichiometric amounts (at least 2 equivalents: one to neutralize the hydrochloride and one to activate the sulfonyl fluoride/scavenge the HF byproduct).

• Solvent Choice: Polar aprotic solvents like dichloromethane (DCM) , acetonitrile (MeCN) , or N,N-dimethylformamide (DMF) are often good choices.

  • DCM is a versatile solvent with a low boiling point, facilitating easy removal. However, the solubility of the hydrochloride salt may be limited, potentially requiring a larger solvent volume.

  • MeCN offers good solvating power for polar reactants and is often used in sulfonamide synthesis.[12]

  • DMF is an excellent solvent for polar salts and can accelerate reactions by solvating cations, thereby increasing the nucleophilicity of the amine.[8] However, its high boiling point can make it difficult to remove during workup.

Illustrative Protocol (based on analogous sulfonamide synthesis):

Caption: General workflow for sulfonamide synthesis.

Procedure:

• To a stirred solution of the desired amine (1.1 equivalents) and triethylamine (2.2 equivalents) in anhydrous dichloromethane (or another suitable solvent determined from screening) at 0 °C, add a solution of piperidine-3-sulfonyl fluoride hydrochloride (1.0 equivalent) in the same solvent dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1 M aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to afford the desired sulfonamide.

Application Note 2: Potential for Self-Reaction and Its Mitigation

A key concern with piperidine-3-sulfonyl fluoride is the potential for intermolecular reaction, where the piperidine nitrogen of one molecule attacks the sulfonyl fluoride of another, leading to dimerization or oligomerization.

Mitigation Strategies:

• Maintain the Hydrochloride Form: As long as the piperidine nitrogen is protonated, its nucleophilicity is suppressed. Therefore, the hydrochloride salt is the stable form for storage.

• Controlled Addition of Base: When performing a reaction, the base should be added to a mixture of the piperidine-3-sulfonyl fluoride hydrochloride and the desired nucleophile. This ensures that the nucleophile is present to compete for the activated sulfonyl fluoride as the free piperidine is generated.

• Solvent Dilution: Running the reaction at a lower concentration can disfavor the bimolecular self-reaction.

• Choice of Nucleophile: A more potent external nucleophile will outcompete the piperidine free base for the sulfonyl fluoride electrophile.

Concluding Remarks

The selection of an appropriate solvent is a critical step in harnessing the synthetic potential of piperidine-3-sulfonyl fluoride hydrochloride. While a definitive, one-size-fits-all recommendation is not feasible without specific experimental data for every reaction type, the principles and protocols outlined in this guide provide a robust framework for making an informed choice. By systematically evaluating solubility and running small-scale test reactions, researchers can identify the optimal solvent system that promotes efficient reaction, minimizes side products, and facilitates product isolation. As with any chemical transformation, careful experimentation and analysis are the keys to success.

References

• Ball, N. D., & Sanford, M. S. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters, 20(12), 3655–3659.
• CN109180564B - Preparation method of piperidine and derivatives thereof - Google Patents. (n.d.).
• Chen, J., & Sharpless, K. B. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(9), 2697-2706.
• Dong, J., et al. (2017). Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub.
• Wu, X., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation.
• EP2963019B1 - Method for producing pyridine-3-sulfonyl chloride - Google Patents. (n.d.).
• Schnölzer, M., et al. (1992). In Situ Neutralization in Boc-chemistry Solid Phase Peptide Synthesis. International Journal of Peptide and Protein Research, 40(3‐4), 180-193.

• Khan Academy. (n.d.). Intramolecular and intermolecular forces. Retrieved from [Link]

• Cornella, J., et al. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. Chemistry – A European Journal, 26(24), 5375-5379.
• Wang, W., et al. (2020). Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition.

• PubChemLite. (n.d.). Piperidine-3-sulfonyl fluoride hydrochloride (C5H10FNO2S). Retrieved from [Link]

• de la Torre, D., & Cornella, J. (2025). Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry.

• Chemistry LibreTexts. (2021, June 10). 4.7: Solvent Effects in Nucleophilic Substitution. Retrieved from [Link]

• The Learning Center. (2020). TutorTube: Intramolecular & Intermolecular Forces Spring 2020. Retrieved from [Link]

• BYJU'S. (n.d.). Types of Intermolecular Forces. Retrieved from [Link]

• PubChem. (n.d.). Piperidine-3-ol hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). Piperidin-3-one hydrochloride. Retrieved from [Link]

• Chen, J., & Sharpless, K. B. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(9), 2697-2706.
• Studer, A. (2022). Applications of Sulfonyl Fluorides.

• DrugBank Online. (n.d.). Piperidine Hydrochloride. Retrieved from [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659.
• Nudelman, N. S., et al. (1985). Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents. Journal of the Chemical Society, Perkin Transactions 2, 1877-1880.

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Technical Notes & Optimization

Preventing hydrolysis of Piperidine-3-sulfonyl fluoride hydrochloride in aqueous buffers

[1]

Topic: Preventing Hydrolysis & Optimizing Aqueous Stability Compound: Piperidine-3-sulfonyl fluoride hydrochloride CAS: 1936486-65-5 Class: SuFEx (Sulfur-Fluoride Exchange) Reagent / Covalent Fragment[1]

The Stability Matrix: Understanding the Threat

Executive Summary: Piperidine-3-sulfonyl fluoride hydrochloride is a "water-tolerant" electrophile, not a water-proof one.[1] While the sulfonyl fluoride (

) bond is significantly more stable than its sulfonyl chloride counterparts (due to the high bond dissociation energy of S-F, ~90 kcal/mol), it remains susceptible to hydrolysis in aqueous environments.[1]

The primary driver of degradation is base-catalyzed hydrolysis . In aqueous buffers, the hydroxide ion (

) acts as a nucleophile, attacking the sulfur center and displacing the fluoride ion to form the inert sulfonic acid.

The Hydrolysis Mechanism

The following diagram illustrates the competitive landscape between your desired protein labeling and the unwanted hydrolysis pathway.

Figure 1: Kinetic competition. The goal is to maximize the green pathway (SuFEx) while suppressing the red pathway (Hydrolysis) via pH and temperature control.

Critical Parameters & Data

The stability of aliphatic sulfonyl fluorides is strictly governed by pH. The following table provides representative half-life estimates for aliphatic sulfonyl fluorides in aqueous solution.

pH Environment	Estimated Half-Life ( )	Status	Recommendation
Acidic (pH < 6.0)	> 24 Hours	Stable	Ideal for quenching or storage if aqueous.[1]
Neutral (pH 7.0 - 7.5)	4 - 12 Hours	Meta-Stable	Working Range. Prepare immediately before use.[1]
Basic (pH > 8.5)	< 30 Minutes	Unstable	Avoid. Rapid hydrolysis to sulfonic acid.[1]

Note on the Amine: This compound is a hydrochloride salt.[1] The piperidine nitrogen is protonated (

).[1] At physiological pH (7.4), the amine remains >99% protonated, preventing intermolecular self-reaction (polymerization).[1] Do not raise pH > 9, or the free amine will react with the sulfonyl fluoride of neighboring molecules.

Validated Protocol: The "Zero-Hour" Addition

To ensure maximum electrophilic potency, you must minimize the time the compound spends in the aqueous buffer before encountering its target.

Reagents

• Stock Solvent: Anhydrous DMSO or Acetonitrile (MeCN).[1]

• Buffer: PBS or HEPES (pH 7.4). Avoid Tris if possible (see FAQ).

Step-by-Step Workflow

• Preparation of Stock (Non-Aqueous):

  • Dissolve Piperidine-3-sulfonyl fluoride HCl in anhydrous DMSO to a concentration of 100 mM .

  • Storage: This stock is stable for months at -20°C if kept dry.[1]

• The "Zero-Hour" Dilution:

  • Prepare your protein/assay mixture in the aqueous buffer (pH 7.4) first.

  • Calculate the volume of DMSO stock needed (keep final DMSO < 1-2% to avoid protein denaturation).[1]

• Rapid Mixing:

  • Add the DMSO stock directly to the assay well or reaction tube.

  • Mix immediately by pipetting or vortexing.[1]

  • Do not create an "intermediate" aqueous dilution (e.g., 1 mM in water) to store on the bench.[1]

• Incubation:

  • Proceed with incubation at the desired temperature (RT or 37°C). The SuFEx reaction with the protein is often faster than hydrolysis.

Figure 2: The "Zero-Hour" protocol minimizes aqueous exposure time prior to target engagement.[1]

Troubleshooting & FAQs

Q1: Can I use Tris or Glycine buffers?

Recommendation: Use with Caution (or Avoid).

• Reasoning: Tris and Glycine contain primary amines.[1] While sulfonyl fluorides are more selective for protein residues (Tyr/Ser/Lys/His) than sulfonyl chlorides, high concentrations of buffer amines (e.g., 50 mM Tris) can act as competitive nucleophiles, slowly consuming your reagent over long incubations.[1]

• Better Alternative: Phosphate (PBS), HEPES, or MOPS.[1] These are non-nucleophilic buffers.[1]

Q2: My compound precipitated upon adding to the buffer. Why?

Diagnosis: "Crash-out" effect.

• Cause: The hydrophobic sulfonyl fluoride moiety may have low solubility in purely aqueous media, especially if the stock concentration is high.

• Solution:

  • Ensure your final DMSO concentration is at least 1% (if tolerated).[1]

  • Vortex immediately upon addition to disperse the compound before aggregates form.[1]

  • Lower the working concentration (e.g., if working at 1 mM, try 100 µM).

Q3: How do I verify if my stock has hydrolyzed?

Validation Method: LC-MS.

• Protocol: Inject a sample of your DMSO stock diluted in Acetonitrile/Water (acidified with 0.1% Formic Acid).

• Signal:

  • Intact: Mass

    .[1]

  • Hydrolyzed: Mass

    .[1] (Net change: +17 Da - 19 Da = -2 Da mass shift, or appearance of sulfonic acid peak).[1]

  • Note: Since fluoride (19 Da) and Hydroxyl (17 Da) are close in mass, high-resolution MS is recommended, or look for the retention time shift (Sulfonic acid is much more polar and elutes earlier).[1]

Q4: Is the hydrochloride salt acidic enough to protect itself?

Answer: Yes, in the solid state and concentrated stock.

• The HCl salt ensures the environment is acidic, which stabilizes the sulfonyl fluoride.

• Warning: Once you dilute it 1:1000 into a buffered solution (e.g., PBS pH 7.4), the buffer capacity overwhelms the trace acid from the salt. The local pH becomes 7.4, and hydrolysis kinetics begin immediately.

References

• Sharpless, K. B., et al. (2014).[1] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. (Foundational paper establishing SuFEx stability/reactivity profiles). [1]

• Jones, L. H., et al. (2015).[1] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. (Detailed analysis of aqueous stability and residue specificity).

• Narayanam, M. K., et al. (2020).[1] "Sulfonyl Fluorides: A Stable and Tunable Warhead for Covalent Probe Discovery."[1][2] Journal of Medicinal Chemistry. (Discussion on half-lives and buffer compatibility). [1]

Sources

• 1. PubChemLite - Piperidine-3-sulfonyl fluoride hydrochloride (C5H10FNO2S) [pubchemlite.lcsb.uni.lu]
• 2. scispace.com [scispace.com]

Controlling reaction kinetics of sulfonyl fluoride exchange in piperidine derivatives

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Controlling Reaction Kinetics of Sulfonyl Fluoride Exchange (SuFEx) Target Scaffold: Piperidine Derivatives

System Overview: The Stability-Reactivity Paradox

Welcome to the SuFEx Technical Support Center. If you are working with piperidine derivatives, you are likely leveraging the unique "sleeping beauty" reactivity of sulfonyl fluorides (

). Unlike sulfonyl chlorides, which are prone to indiscriminate hydrolysis and reduction, sulfonyl fluorides possess high thermodynamic stability (bond dissociation energy 80 kcal/mol) yet exhibit specific reactivity toward nucleophiles under defined activation.[1]

The Core Challenge: Piperidine is a secondary amine with a pKa

11.2. In SuFEx, it can act as:

• The Nucleophile: Attacking an aryl/alkyl sulfonyl fluoride to form a sulfonamide.

• The Carrier: A piperidine-1-sulfonyl fluoride warhead reacting with protein residues (Tyr, Ser, Lys).

Controlling the kinetics in these scenarios requires precise modulation of the proton transfer or silyl-transfer mechanisms.

Kinetic Control Modules (Troubleshooting & FAQs)

Module A: Catalyst Selection & Reaction Rate

Q: My reaction with DBU is stalling at 50% conversion. How do I accelerate the exchange without heating?

A: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is the standard "workhorse" but often insufficient for sterically hindered piperidines or electron-rich sulfonyl fluorides. The reaction rate in SuFEx is governed by the ability to stabilize the departing fluoride ion.

Solution: Upgrade your catalyst system based on the "Bifluoride Effect."

• Switch to BEMP: BEMP is a phosphazene superbase (pKa

  27.6 in MeCN).[2][3] It is significantly faster than DBU because it prevents the "proton shuttle" stagnation often seen with DBU.

• Add a Bifluoride Source: The active species in many SuFEx cycles is not just the base, but the bifluoride ion (

  ). Adding 5 mol% TBAF (Tetrabutylammonium fluoride) or using Ca(NTf2)2 (Calcium triflimide) can jump-start the reaction by activating the S-F bond via Lewis acidity or bifluoride generation.

Comparative Catalyst Performance Table

Catalyst	pKa (MeCN)	Kinetic Profile	Best For
DBU	24.3	Moderate	Standard aryl sulfonyl fluorides + unhindered piperidines.
BEMP	27.6	Fast	Sterically hindered (2,6-dimethyl) piperidines.
Ca(NTf2)2 + DABCO	N/A (Lewis Acid)	Very Fast	Synthesis of sulfamides/sulfonamides from unreactive fluorides.
BTMG	~26.0	Fast	"Accelerated SuFEx" (ASCC) protocols; balances speed/selectivity.[2]

Module B: Piperidine Substrate Specifics

Q: I am trying to couple 2,6-dimethylpiperidine to a sulfonyl fluoride, but getting no product. Is the nucleophile dead?

A: It is not dead, but it is sterically deactivated. The 2 and 6 positions on the piperidine ring create significant steric clash with the sulfur center during the trigonal bipyramidal transition state.

Troubleshooting Steps:

• Solvent Switch: Move from DCM to Acetonitrile (MeCN) . MeCN is polar aprotic and stabilizes the charge-separated transition state better than non-polar solvents.

• Temperature: Sterically hindered SuFEx often requires thermal activation (

  C), unlike standard "Click" conditions.

• The "Silyl-Assisted" Route: Instead of using the free amine, convert your piperidine to its N-TMS (trimethylsilyl) derivative. The formation of the thermodynamically robust Si-F bond (135 kcal/mol) provides a massive driving force that overcomes steric barriers.

Module C: Hydrolysis & Side Reactions

Q: I see hydrolysis of my sulfonyl fluoride to sulfonic acid (

). I thought SuFEx was water-tolerant?

A: SuFEx is generally water-tolerant, but high pH (caused by superstoichiometric DBU/BEMP) in the presence of wet solvent promotes hydrolysis.

Correction Protocol:

• Buffer the System: If using aqueous conditions, maintain pH < 8.[4]

• Dry Solvents: For kinetic measurements or difficult couplings, use anhydrous MeCN.

• Avoid "Naked" Fluoride: Excess fluoride ions (from TBAF) can act as a base and promote hydrolysis. Always use catalytic amounts (1-5 mol%).

Visualizing the Mechanism

Understanding how the exchange happens allows you to debug failures. The diagram below illustrates the two primary pathways: Base-Catalyzed (Proton mediated) and Silyl-Assisted.

Caption: Dual-pathway mechanism showing Base-Catalyzed (top) vs. Silyl-Assisted (bottom) activation. The Si-F bond formation provides superior driving force for hindered substrates.

Experimental Protocols (SOPs)

SOP 1: Standard DBU-Mediated Coupling

Use for: Unhindered piperidines and reactive aryl sulfonyl fluorides.

• Preparation: Dissolve Sulfonyl Fluoride (1.0 equiv) and Piperidine derivative (1.1 equiv) in Acetonitrile (0.2 M concentration).

• Activation: Add DBU (1.2 equiv) dropwise at Room Temperature (RT).

  • Note: For strictly catalytic turnover, use 20 mol% DBU and 1.0 equiv of a stoichiometric base like

    , but stoichiometric DBU is faster for library synthesis.

• Monitoring: Monitor by LCMS. The F- leaving group is not UV active; track the appearance of the Product Mass [M+H]+.

• Workup: Dilute with EtOAc, wash with 0.5M HCl (to remove excess DBU and piperidine), then Brine. Dry over

  .

SOP 2: Calcium-Catalyzed "Difficult" Coupling

Use for: Sterically hindered piperidines (2,6-sub) or electron-rich sulfonyl fluorides.

• Reagents: Sulfonyl Fluoride (1.0 equiv), Piperidine (1.2 equiv).

• Catalyst System: Add DABCO (2.0 equiv) and Ca(NTf2)2 (Calcium triflimide, 5-10 mol%).

• Solvent: Use DCM or MeCN (0.5 M).

• Reaction: Stir at RT for 2-4 hours. If conversion is <50% at 2h, heat to 40°C.

• Mechanism: The

  acts as a Lewis acid activating the sulfonyl fluorides, while DABCO acts as the base. This method is superior for forming sulfamides.

Troubleshooting Decision Tree

Use this logic flow to diagnose stalled reactions.

Caption: Diagnostic workflow for optimizing SuFEx reaction conditions.

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[5] Angewandte Chemie International Edition, 53(36), 9430–9448.

• Mahajan, J. P., et al. (2020). SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides. Organic Letters, 22(12), 4842–4847.

• Barrow, A. S., et al. (2019). The Growing Applications of SuFEx Click Chemistry. Chemical Society Reviews, 48, 4731-4758.

• Li, S., et al. (2017). Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub.[6] Angewandte Chemie, 56(11), 2903–2908.

Sources

• 1. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 2. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SuFEx as a new generation of click chemistry: synthesis and development of linkers | EurekAlert! [eurekalert.org]
• 6. chemrxiv.org [chemrxiv.org]

Stabilizing Piperidine-3-sulfonyl fluoride hydrochloride for long-term storage

Case ID: STAB-1936486 Subject: Long-term Storage & Handling of Piperidine-3-sulfonyl fluoride hydrochloride Classification: SuFEx Reagents / Amino-Sulfonyl Fluorides Urgency: High (Moisture/Thermal Sensitivity)[1]

The Stability Paradox: Technical Overview

Welcome to the Technical Support Center. You are likely working with Piperidine-3-sulfonyl fluoride hydrochloride (CAS: 1936486-65-5).[1]

To successfully store this compound, you must understand the "Amine-Sulfonyl Fluoride Paradox."

• The Functional Group: Sulfonyl fluorides (

  ) are "sleeping beauties"—highly stable electrophiles that resist hydrolysis under neutral conditions but react rapidly with nucleophiles when activated (SuFEx chemistry).[1]

• The Liability: Your molecule contains a secondary amine (piperidine).[1] If this amine becomes deprotonated (free-based), it acts as an intramolecular or intermolecular nucleophile, attacking the sulfonyl fluoride to form a sulfonamide polymer or dimer.[1]

• The Shield: The Hydrochloride (HCl) salt is the only thing preventing this self-destruction.[1] It "locks" the amine lone pair.[1]

Critical Failure Mode: Moisture uptake.[1] If the salt absorbs water (hygroscopicity), the crystal lattice disrupts, local pH fluctuates, and the amine may deprotonate or the sulfonyl fluoride may hydrolyze to sulfonic acid (

) and Hydrofluoric acid (HF). The HF generated further degrades the salt in an autocatalytic cycle.[1]

Critical Storage Parameters (The "Golden Rules")

Do not deviate from these parameters for storage exceeding 48 hours.

Parameter	Specification	The "Why" (Mechanistic Reason)
Temperature	-20°C (± 5°C)	Slows the kinetics of hydrolysis and potential -elimination (loss of HF to form alkene).[1]
Atmosphere	Argon or Nitrogen	Displaces atmospheric moisture.[1] Oxygen is less of a concern than humidity ( ).[1]
Physical State	Solid Powder Only	NEVER store as a solution.[1] In solution, the effective concentration of HCl varies, and nucleophilic attack is kinetically favored.
Container	Glass + Parafilm/Teflon	Plastic vials are permeable to moisture over months.[1] HF (if generated) attacks glass, but the moisture barrier of glass is superior for prevention.
Desiccation	Required	Store the vial inside a secondary jar containing active desiccant (e.g., Drierite or Silica Gel).

Visualizing the Degradation Pathway

The following diagram illustrates the specific chemical risks associated with Piperidine-3-sulfonyl fluoride HCl.

Figure 1: The degradation cycle.[1] Note that HF generation accelerates the breakdown of the remaining material.

Troubleshooting & FAQs

Q1: The white powder has turned into a sticky, off-white gum. Can I save it?

Diagnosis: Severe hygroscopic failure.[1] The "gum" phase indicates the crystal lattice has collapsed due to water absorption, likely leading to partial hydrolysis. Action:

• Do not heat. Heating will accelerate polymerization.[1]

• Solubility Check: Attempt to dissolve a small amount in dry Acetonitrile (MeCN).[1]

  • If fully soluble:[1] You may have wet salt.[1] Attempt to precipitate by adding dry Diethyl Ether or Hexanes.[1]

  • If insoluble residue remains: The material has polymerized (sulfonamide formation).[1] Discard.

• Recommendation: If the material is sticky, purity is likely <80%.[1] Purchase fresh stock for sensitive biological assays.[1]

Q2: I need to make a stock solution. What solvent should I use?

Guideline:

• Preferred: Anhydrous Acetonitrile (MeCN) or DMF .[1]

• Avoid: DMSO (unless strictly anhydrous).[1] DMSO is hygroscopic and can facilitate nucleophilic attack if wet.[1] Alcohols (MeOH/EtOH) are nucleophiles and will react with the sulfonyl fluoride over time.[1]

• Shelf-life: Use solutions immediately (within 4-8 hours). Do not store frozen stocks of this compound in solution; the freeze-thaw cycle introduces condensation.[1]

Q3: My LC-MS shows the correct mass, but the reaction isn't working.

Diagnosis: False positive on Mass Spec.

• The Trap: The hydrolysis product (Sulfonic Acid,

  ) and the Sulfonyl Fluoride ( ) have a mass difference of only ~1 Da (OH vs F).[1] Low-resolution MS often cannot distinguish them effectively, or the fluoride may hydrolyze during the LC run on the column.[1]

• The Fix: Use

  NMR for definitive QC (see Protocol below).

QC Protocol: Validating Integrity via NMR

Before committing valuable protein or complex scaffolds to a reaction with this reagent, validate the sulfonyl fluoride warhead.[1]

Methodology:

• Solvent: Dissolve ~5 mg of sample in DMSO-d6 or CD3CN .

• Reference: Use an internal standard if quantifying (e.g.,

  -trifluorotoluene, -63 ppm).[1]

• Scan Range: +100 ppm to -200 ppm.

Interpretation Table:

Signal ( ppm)	Species	Status
+50 to +65 ppm	Sulfonyl Fluoride ( )	Active Reagent. (Broad singlet typical for alkyl- )
-120 to -150 ppm	Free Fluoride ( ) / HF	Degradation. Indicates hydrolysis has occurred.[1]
+40 ppm (approx)	Sulfonyl Fluoride (Hydrolyzed/Complexed)	Warning. Shifts significantly different from expected may indicate interaction with the amine.[1]
No Signal	Sulfonic Acid / Sulfonamide	Total Failure. The fluorine has been lost.[1]

Handling Workflow Decision Tree

Figure 2: Workflow for receipt, storage, and usage.

References

• Sharpless, K. B., et al. (2014).[1] "SuFEx: Sulfur(VI) Fluoride Exchange".[1][2][3][4] Angewandte Chemie International Edition. [1]

  • Context: Establishes the foundational stability profile of sulfonyl fluorides vs. chlorides.

• Dong, J., et al. (2014).[1] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry". Angewandte Chemie.

  • Context: Details the hydrolysis resistance mechanisms and activ

• Sigma-Aldrich. (n.d.).[1] "Safety Data Sheet: Piperidine-3-sulfonyl fluoride". Merck KGaA.[1]

  • Context: General handling and safety data for fluorinated piperidine deriv

• Lal, G. S., et al. (1999).[1] "Fluorination of Sulfonyl Chlorides". Journal of Organic Chemistry.

  • Context: Provides comparative data on the stability and synthesis of alkyl sulfonyl fluorides.

Sources

• 1. medkoo.com [medkoo.com]
• 2. research.monash.edu [research.monash.edu]
• 3. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods [ouci.dntb.gov.ua]
• 4. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]

Reference Data & Comparative Studies

A Comparative Guide to Mass Spectrometry Fragmentation Patterns of Piperidine-3-sulfonyl Fluoride Adducts

For researchers, medicinal chemists, and drug development professionals, the precise characterization of covalent adducts is paramount to understanding a compound's mechanism of action, selectivity, and stability. Piperidine-3-sulfonyl fluoride is emerging as a valuable chemical probe and a potential pharmacophore due to its ability to form stable covalent bonds with nucleophilic amino acid residues. This guide provides an in-depth, objective comparison of the mass spectrometry fragmentation patterns of piperidine-3-sulfonyl fluoride adducts, supported by experimental data and established fragmentation principles. We will explore how different fragmentation techniques can be leveraged to elucidate the structure of these adducts, offering a robust framework for their confident identification.

Introduction to Piperidine-3-sulfonyl Fluoride as a Covalent Probe

Sulfonyl fluorides are a class of electrophiles increasingly utilized in chemical biology and drug discovery for their unique reactivity profile.[1][2][3] Unlike more traditional cysteine-directed warheads, sulfonyl fluorides can react with a broader range of nucleophilic amino acid residues, including serine, threonine, tyrosine, lysine, and histidine.[1][2][4] This expanded targeting scope opens up new avenues for developing covalent inhibitors against previously challenging protein targets. The piperidine moiety, a common scaffold in pharmaceuticals, is often incorporated to modulate physicochemical properties such as solubility, cell permeability, and target engagement.[5] Piperidine-3-sulfonyl fluoride, therefore, represents a synthetically tractable and functionally versatile probe for covalent ligand discovery.

The covalent modification of a protein by piperidine-3-sulfonyl fluoride and its subsequent characterization is a critical workflow in drug discovery. Mass spectrometry is the cornerstone of this process, providing definitive evidence of adduct formation and pinpointing the exact site of modification.

Caption: A typical workflow for the identification of protein targets of piperidine-3-sulfonyl fluoride probes.

Principles of Mass Spectrometry Fragmentation for Covalent Adducts

Tandem mass spectrometry (MS/MS) is the primary tool for sequencing peptides and identifying post-translational modifications, which are analogous to covalent drug adducts.[6] The process involves isolating a precursor ion (the modified peptide) and subjecting it to fragmentation. The resulting fragment ions are then analyzed to reveal the peptide sequence and the location of the modification. The choice of fragmentation technique significantly influences the type of information obtained.

The most common fragmentation methods include Collision-Induced Dissociation (CID), Higher-Energy Collisional Dissociation (HCD), and Electron-Transfer Dissociation (ETD).[7]

• Collision-Induced Dissociation (CID): This technique involves collisions with an inert gas, leading to the cleavage of the most labile bonds, typically the peptide amide bonds, generating b- and y-type fragment ions.[8] However, CID can sometimes lead to the loss of the modification itself, especially if it is labile, which can complicate site localization.[6]

• Higher-Energy Collisional Dissociation (HCD): HCD is a beam-type CID method that often results in a more diverse range of fragment ions, including those from side-chain cleavages, which can be diagnostic for certain modifications.[8][9] HCD spectra can provide richer information for confident identification.

• Electron-Transfer Dissociation (ETD): ETD is a non-ergodic fragmentation method that involves the transfer of an electron to the peptide, causing cleavage of the N-Cα bond in the peptide backbone.[10][11] This generates c- and z-type fragment ions. A key advantage of ETD is its ability to preserve labile modifications, making it highly suitable for studying post-translational modifications and covalent adducts.[10][11]

Comparative Analysis of Fragmentation Patterns of Piperidine-3-sulfonyl Fluoride Adducts

The fragmentation of a peptide modified with piperidine-3-sulfonyl fluoride will be a composite of peptide backbone cleavage, fragmentation of the piperidine ring, and potential cleavages within the sulfonyl fluoride linker.

Predicted Fragmentation Pathways

Based on the known fragmentation patterns of piperidine derivatives and sulfonyl-containing compounds, we can predict the key fragmentation pathways for a piperidine-3-sulfonyl fluoride adduct on a peptide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. scispace.com [scispace.com]
• 5. Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Interpretation of Collision-Induced Fragmentation Tandem Mass Spectra of Posttranslationally Modified Peptides | Springer Nature Experiments [experiments.springernature.com]
• 7. Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. | Department of Chemistry [chem.ox.ac.uk]
• 8. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 9. Tandem mass spectrometry fragmentation patterns of sulfo-SDA cross-linked peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Electron-transfer dissociation - Wikipedia [en.wikipedia.org]

Comparing reactivity of Piperidine-3-sulfonyl fluoride vs Piperidine-3-sulfonyl chloride

Topic: Comparing Reactivity of Piperidine-3-sulfonyl Fluoride vs. Piperidine-3-sulfonyl Chloride Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Chemical Biologists.

Executive Summary: The "Latent" vs. "Live" Electrophile

In the context of heterocyclic functionalization and drug discovery, the choice between Piperidine-3-sulfonyl chloride (P3-SO2Cl) and Piperidine-3-sulfonyl fluoride (P3-SO2F) is not merely a matter of halogen substitution—it represents a fundamental shift in chemical strategy.

• The Chloride (P3-SO2Cl) is a "live" electrophile: highly reactive, kinetically unstable, and prone to indiscriminate hydrolysis. It is the reagent of choice for rapid, non-selective sulfonamide synthesis under strictly anhydrous conditions.

• The Fluoride (P3-SO2F) is a "latent" electrophile (SuFEx warhead): thermodynamically stable and water-tolerant. It remains inert until activated by specific local environments (e.g., protein pockets or silyl catalysts), making it the superior choice for chemical biology probes and fragment-based drug discovery (FBDD).

Mechanistic Foundation

The reactivity difference stems from the bond dissociation energies and the nature of the leaving group.

Feature	Piperidine-3-sulfonyl Chloride	Piperidine-3-sulfonyl Fluoride
S–X Bond Energy	~46 kcal/mol (Weak)	~90 kcal/mol (Strong)
Nature of Cleavage	Homolytic or Heterolytic (Redox sensitive)	Exclusively Heterolytic (Redox stable)
Hard/Soft Character	Soft Electrophile (Polarizable)	Hard Electrophile (Dipole-driven)
Hydrolytic Half-life	Minutes to Hours (pH dependent)	Days to Weeks (Indefinite at neutral pH)

Key Insight: The S–F bond is unusually strong yet polar. Unlike the chloride, which dissociates easily to form a reactive sulfonylium cation equivalent, the fluoride requires stabilization of the departing fluoride ion (e.g., by H-bonding or Lewis acids) to react. This is the basis of SuFEx (Sulfur-Fluoride Exchange) chemistry.[1][2]

Mechanistic Pathway Diagram

Figure 1: Divergent reactivity pathways. The chloride defaults to hydrolysis without protection, while the fluoride resists water, preserving reactivity for specific targets.

Experimental Comparison

A. Stability & Storage (The "Shelf-Life" Test)

The piperidine scaffold introduces a secondary amine.

• Chloride Risk: If the amine is not protected (e.g., N-Boc) or protonated (HCl salt), P3-SO2Cl will self-polymerize rapidly via intermolecular sulfonylation. Even as the HCl salt, it is hygroscopic; moisture converts it to the sulfonic acid and HCl gas.

• Fluoride Advantage: P3-SO2F is tolerant of the free amine (as a salt or free base) for much longer periods because the S-F bond does not react with the amine without catalysis.

B. Chemoselectivity Assay

In a competition experiment between water (55 M) and a nucleophile (e.g., a primary amine), the selectivity differs drastically.

• Experiment: Dissolve 1 eq. of Sulfonyl Halide in 1:1 THF/Water with 1 eq. of Benzylamine.

• Result (Chloride): Mixture of Sulfonamide (~60%) and Sulfonic Acid hydrolysis product (~40%).

• Result (Fluoride): >99% Recovery of starting material (No reaction). Note: Reaction requires anhydrous conditions + DBU to proceed, or specific protein micro-environments.

Detailed Protocols

Protocol A: Synthesis of P3-SO2F from P3-SO2Cl (The "Bifluoride" Method)

Why this works: This protocol exploits the immiscibility of the fluoride product and its stability to water, allowing a "biphasic" synthesis that washes away the reactive chloride.

• Preparation: Dissolve Piperidine-3-sulfonyl chloride HCl (1.0 eq) in minimal acetonitrile.

• Reagent: Prepare a saturated aqueous solution of KHF₂ (Potassium Bifluoride) (saturated, ~4.0 eq). Caution: KHF₂ is toxic and etches glass; use plasticware.

• Reaction: Add the organic phase to the aqueous KHF₂ vigorously. Stir at room temperature for 2–4 hours.

• Monitoring: Monitor by TLC or LC-MS. The chloride hydrolyzes or converts; the fluoride is stable.

• Workup: Extract with Ethyl Acetate. Wash organic layer with water (to remove salts/acid) and brine. Dry over MgSO₄.

• Result: Piperidine-3-sulfonyl fluoride is obtained as a stable solid/oil.

Protocol B: Covalent Protein Labeling (Activity-Based Profiling)

Why this works: P3-SO2F acts as a proximity-dependent probe. It only reacts if a nucleophilic residue (Tyr, Lys, His) is positioned perfectly to activate the S-F bond.

• Incubation: Incubate the proteome (cell lysate, 1 mg/mL) with P3-SO2F probe (1–10 µM) in PBS (pH 7.4) for 1 hour at 37°C.

• Control: Run a parallel sample with P3-SO2Cl (Expect: High non-specific "background" labeling due to rapid reaction with surface residues).

• Readout: Analyze via Mass Spectrometry (look for +147 Da adduct for piperidine-sulfonyl moiety).

• Observation: The Fluoride probe will label a distinct subset of proteins (SuFEx-able targets), whereas the Chloride will show broad, indiscriminate labeling or hydrolysis.

Decision Matrix: Which to Choose?

Scenario	Recommended Reagent	Rationale
Standard Synthesis (Making a sulfonamide library)	P3-SO2Cl	Faster reaction times; no exotic catalysts needed. Must be done anhydrously.
Fragment-Based Screening (Covalent binders)	P3-SO2F	High stability allows storage in DMSO plates. Reactivity is specific to binding pockets.
Aqueous Conditions	P3-SO2F	Chloride will hydrolyze immediately. Fluoride survives physiological pH.
Late-Stage Functionalization	P3-SO2F	The S-F group is robust enough to survive other synthetic steps (e.g., Pd-catalyzed couplings) before being activated.

Workflow Visualization

Figure 2: Decision tree for selecting the appropriate sulfonyl reagent based on experimental conditions.

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[2][3][4] Angewandte Chemie International Edition. [Link]

• Jones, L. H., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. CCS Chemistry. [Link]

• Narayanam, M. K., et al. (2018). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]

• PubChem. (n.d.). Piperidine-3-sulfonyl fluoride hydrochloride.[5][6] National Library of Medicine. [Link]

Sources

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Kinetic isotope effect studies on Piperidine-3-sulfonyl fluoride reactions

Distinguishing Direct SuFEx from Sulfene Pathways

Executive Summary

Piperidine-3-sulfonyl fluoride (P3SF) represents a privileged scaffold in covalent drug discovery, bridging the gap between the high reactivity of sulfonyl chlorides and the metabolic stability of sulfonamides. As a secondary aliphatic sulfonyl fluoride, P3SF is a prime candidate for Sulfur-Fluoride Exchange (SuFEx) chemistry, targeting Lysine, Tyrosine, and Histidine residues.

However, its aliphatic nature introduces a mechanistic bifurcation: Direct Substitution (

-like) vs. Elimination-Addition (Sulfene intermediate) . This guide details how to utilize Kinetic Isotope Effect (KIE) studies to elucidate the operative mechanism.[1][2] Understanding this distinction is critical for medicinal chemists, as the sulfene pathway implies high reactivity and potential off-target promiscuity, whereas direct substitution suggests a controlled, proximity-driven event.

Part 1: The Mechanistic Landscape

To validate P3SF as a targeted covalent inhibitor, one must prove that the reaction occurs via nucleophilic attack at the sulfur atom, rather than through a chaotic elimination pathway.

The Two Competing Pathways

• Pathway A: Direct SuFEx (Substitution) [3]

  • Mechanism: The nucleophile (protein residue) attacks the Sulfur(VI) center. The fluoride ion leaves.

  • KIE Expectation: Secondary

    -Deuterium KIE ( ). The C-H bond at position 3 is not broken; however, hybridization changes (hyperconjugation) may cause a small normal effect.

  • Implication: High specificity, driven by ligand binding affinity.

• Pathway B: Sulfene Formation (Elimination-Addition) [3]

  • Mechanism: A base removes the acidic proton at C3 (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    to the sulfonyl group), eliminating Fluoride to form a Sulfene ( ) intermediate. This highly reactive species is then non-specifically trapped by a nucleophile.

  • KIE Expectation: Primary Deuterium KIE (

    ). The C-H bond breaking is often the Rate-Determining Step (RDS).

  • Implication: Low specificity, high risk of toxicity and promiscuous labeling.

Visualization: Mechanistic Divergence

The following diagram illustrates the critical node where KIE analysis distinguishes the pathway.

Caption: Mechanistic bifurcation of P3SF. Path A (Green) represents the desired direct substitution. Path B (Red) represents the elimination pathway leading to reactive sulfenes.

Part 2: Comparative Reactivity Profile

P3SF occupies a unique niche compared to aromatic analogs and other warheads.[3]

Feature	Piperidine-3-SF (Aliphatic)	Phenyl-SF (Aromatic)	Acrylamides (Michael Acceptor)
Primary Target	Lys, Tyr, His (SuFEx)	Lys, Tyr, His (SuFEx)	Cysteine
Mechanism	Substitution OR Sulfene	Substitution Only	Conjugate Addition
Metabolic Stability	High (Resists hydrolysis)	High	Moderate (Glutathione reactive)
Reactivity	Moderate (Tunable by ring conformation)	Low (Requires activation)	High
KIE Utility	Critical (Distinguishes mechanisms)	Low (No -protons)	Moderate (Solvent isotope effects)
Risk Profile	Sulfene formation if -H is acidic	Low promiscuity	Non-specific alkylation

Part 3: Experimental Protocols

To determine the KIE, you must synthesize the C3-deuterated analog of your P3SF probe and compare its reaction rate (

) to the proteo-analog ( ) under identical conditions.

Protocol A: Synthesis of [3-²H]-Piperidine-3-sulfonyl fluoride

Note: This protocol assumes a standard N-Boc protected piperidine scaffold.

• Starting Material: N-Boc-piperidine-3-sulfonyl fluoride.[3]

• H/D Exchange (The "Wash-in" Method):

  • Dissolve substrate (1.0 eq) in anhydrous THF under Argon.

  • Cool to -78°C.[3]

  • Add LiHMDS (1.1 eq) dropwise.[3] The electron-withdrawing sulfonyl group acidifies the C3 proton, allowing deprotonation.

  • Stir for 15 minutes.

  • Quench with

    (excess, >10 eq) or .

  • Allow to warm to Room Temperature (RT).[3]

  • Workup: Extract with EtOAc, dry over

    , and concentrate.

  • Validation: Confirm >95% Deuterium incorporation via

    NMR (disappearance of the C3 multiplet).

Protocol B: The Competition Kinetic Assay (NMR)

This method eliminates pipetting errors by running both reactions in the same tube (if signals are distinct) or parallel tubes with an internal standard.

• Setup:

  • Tube A (Proteo): 10 mM P3SF + 20 mM Model Nucleophile (e.g., Tyramine or N-acetyl-Lysine) in Phosphate Buffer (pH 7.4) / ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    (1:1).

  • Tube B (Deutero): 10 mM [3-²H]-P3SF + 20 mM Model Nucleophile in same buffer.

  • Internal Standard: Add 5 mM Trifluorotoluene (inert to reaction) to both tubes.

• Monitoring:

  • Use

    NMR . This is superior to NMR as it directly tracks the consumption of the Sulfonyl Fluoride signal ( ppm) and the appearance of free Fluoride ( ppm).

  • Acquire spectra every 5 minutes for 2 hours.

• Calculation:

  • Plot

    vs. time.

  • The slope of the line is

    .

  • Calculate

    .[2]

Visualization: Experimental Workflow

Caption: Step-by-step workflow for synthesizing the isotopologue and performing the 19F NMR kinetic assay.

Part 4: Data Interpretation Guide

The magnitude of the KIE is the decisive factor in assigning the mechanism.

KIE Value (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> )	Interpretation	Mechanistic Insight
0.95 – 1.05	No Effect	The C-H bond is unaffected in the RDS. Supports Direct Substitution (Path A) .
1.05 – 1.20	Secondary Normal	Hybridization change ( to -like TS) or steric relief. Consistent with Direct Substitution .
1.50 – 3.50+	Primary Effect	Significant C-H bond breaking in the RDS. Strongly indicates Elimination (Sulfene Path B) .
Inverse (< 0.9)	Inverse Secondary	Rare in this context; typically implies increased steric crowding in the TS.

Application Scientist Note: If you observe a KIE > 2.0, your P3SF probe is likely acting as a "chemical bomb" (sulfene generator) rather than a specific probe. You should redesign the scaffold by adding steric bulk at C3 (e.g., a methyl group) to block deprotonation and force the reaction back to the substitution pathway.

References

• Sharpless, K. B., et al. (2014).[4] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Jones, L. H., et al. (2020). "Aliphatic Sulfonyl Fluorides: Evaluation as Warheads for Targeted Covalent Inhibitors." ACS Medicinal Chemistry Letters.

• Gomez-Palomino, A., & Cornella, J. (2020). "Mechanistic Insights into the Reactivity of Sulfonyl Fluorides." Journal of the American Chemical Society.

• Westheimer, F. H. (1961).[1] "The Magnitude of the Primary Kinetic Isotope Effect for Compounds of Hydrogen and Deuterium." Chemical Reviews.

• Moses, J. E., et al. (2019). "Diversity Oriented Clicking (DOC): The SuFEx-Based Synthesis of Piperidine Scaffolds." Chemical Science.

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Safety & Regulatory Compliance

Navigating the Synthesis of Novel Therapeutics: A Guide to Handling Piperidine-3-sulfonyl fluoride hydrochloride

For the pioneering researchers and scientists in drug development, the synthesis of novel chemical entities is a journey of both discovery and inherent risk. Among the vast array of building blocks, sulfonyl fluorides have emerged as powerful tools, yet their handling demands a meticulous approach to safety. This guide provides essential, immediate safety and logistical information for the proficient handling of Piperidine-3-sulfonyl fluoride hydrochloride, ensuring both the integrity of your research and the safety of your laboratory personnel.

Understanding the Hazard: A Proactive Approach to Safety

Piperidine-3-sulfonyl fluoride hydrochloride is a compound that combines the structural features of a piperidine ring, a common scaffold in pharmaceuticals, with the reactive sulfonyl fluoride functional group. While specific toxicological data for this exact compound is limited, a comprehensive safety plan can be developed by analyzing its constituent parts and related molecules.[1][2]

The primary hazards are associated with:

• Corrosivity and Irritation: The piperidine moiety, especially in its hydrochloride salt form, can be corrosive and cause severe irritation or burns to the skin and eyes.[3][4][5] Inhalation of dust or aerosols can lead to respiratory tract irritation.[3][4]

• Reactivity of the Sulfonyl Fluoride Group: Sulfonyl fluorides are reactive compounds. While generally more stable than their chloride counterparts, they can react with nucleophiles. Of particular note is their potential to react with water or moisture, which could release corrosive byproducts.[6][7]

• Toxicity: Piperidine and its derivatives can be toxic if swallowed, inhaled, or absorbed through the skin.[1][3][8][9]

A thorough understanding of these potential hazards is the foundation of a robust safety protocol. It allows for the implementation of engineering controls and personal protective equipment (PPE) that are not just precautionary, but specifically tailored to the risks at hand.

The Core of Protection: Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all approach. It is a dynamic process that depends on the scale of the reaction and the specific procedures being undertaken. The following table outlines the recommended PPE for handling Piperidine-3-sulfonyl fluoride hydrochloride.

Level of Protection	Eyes and Face	Hand Protection	Body Protection	Respiratory Protection
Weighing and Solution Preparation	Tightly fitting safety goggles and a face shield (8-inch minimum).[9]	Nitrile or neoprene gloves. Inspect for tears or holes before use.[4][9]	A standard laboratory coat.	Not generally required if performed in a certified chemical fume hood.
Reaction in Progress	Tightly fitting safety goggles and a face shield.[9]	Chemical-resistant gloves (neoprene or butyl rubber recommended for extended contact).	A chemical-resistant apron over a laboratory coat.	Operations should be conducted in a chemical fume hood.[1][4]
Emergency (Spill or Release)	Gas-tight chemical protection suit with self-contained breathing apparatus.[10]	Heavy-duty chemical resistant gloves.	Full-body chemical resistant suit.	Self-contained breathing apparatus (SCBA).[10]

The "Why" Behind the "What":

• Eye and Face Protection: The combination of safety goggles and a face shield is crucial to protect against splashes, which can cause severe eye damage.[5][9]

• Hand Protection: Nitrile gloves offer good initial protection for handling small quantities. However, for prolonged operations or when handling larger quantities, more robust gloves like neoprene or butyl rubber are recommended due to their higher resistance to a broader range of chemicals. Always inspect gloves for any signs of degradation or perforation before use.[4][9]

• Respiratory Protection: Handling solid Piperidine-3-sulfonyl fluoride hydrochloride can generate dust. All manipulations should be performed in a chemical fume hood to prevent inhalation.[1][4] A NIOSH-approved respirator may be necessary if engineering controls are not sufficient.[1][7]

The following workflow diagram illustrates the decision-making process for selecting appropriate PPE.

Caption: PPE Selection Workflow for Handling Piperidine-3-sulfonyl fluoride hydrochloride.

Operational Plan: From Receipt to Reaction

A systematic approach to handling ensures safety at every step.

Step 1: Receiving and Storage

• Upon receipt, visually inspect the container for any damage.

• Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases.[1]

• The container should be kept tightly closed to prevent moisture absorption.[11]

Step 2: Preparation and Use

• Always handle this compound within a certified chemical fume hood to minimize inhalation exposure.[1][4]

• Before use, ensure that an emergency eyewash station and safety shower are readily accessible.[4][11][12]

• When weighing the solid, use an anti-static weigh boat to prevent dispersal of the powder.

• For solution preparation, slowly add the solid to the solvent to avoid splashing.

• Avoid eating, drinking, or smoking in the laboratory where this chemical is handled.[4][12]

Step 3: In Case of a Spill

• Evacuate all non-essential personnel from the area.[4][12]

• Wearing the appropriate emergency PPE, contain the spill using an inert absorbent material like sand, vermiculite, or dry lime.[4] Do not use combustible materials like paper towels to clean up the initial spill.

• Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.[13]

• Ventilate the area and wash the spill site once the material has been removed.[4]

• Prevent the spilled material from entering drains or waterways.[1]

Disposal Plan: A Responsible Conclusion to Your Experiment

Proper disposal is a critical final step in the chemical handling lifecycle.

Waste Segregation and Collection:

• All materials contaminated with Piperidine-3-sulfonyl fluoride hydrochloride, including gloves, weigh boats, and absorbent materials, must be treated as hazardous waste.

• Collect all solid and liquid waste in separate, clearly labeled, and sealed containers. Do not mix with other waste streams.

• The waste container label should include the full chemical name, associated hazards (e.g., "Toxic," "Corrosive"), and the date.

Disposal Procedure:

• Never dispose of Piperidine-3-sulfonyl fluoride hydrochloride or its waste down the drain.[1][14]

• Follow your institution's specific procedures for hazardous waste pickup. This typically involves contacting the Environmental Health and Safety (EHS) office.

• Provide the EHS office with an accurate description of the waste to ensure it is handled and disposed of in compliance with all local, state, and federal regulations.[15]

The following diagram outlines the disposal decision process.

Caption: Disposal Workflow for Piperidine-3-sulfonyl fluoride hydrochloride Waste.

By adhering to these rigorous safety and handling protocols, you can confidently and safely incorporate Piperidine-3-sulfonyl fluoride hydrochloride into your research endeavors, paving the way for the next generation of scientific breakthroughs.

References

• New Jersey Department of Health. (n.d.). Hazard Summary: Sulfuryl Fluoride. NJ.gov. Retrieved from [Link]

• AFG Bioscience LLC. (n.d.). Safety Data Sheet: 1-(3-Bromo-5-chlorophenyl)piperidine hydrochloride. Retrieved from [Link]

• Unspecified Supplier. (n.d.).
• KISHIDA CHEMICAL CO., LTD. (n.d.). Safety Data Sheet: 3-(Trifluoromethyl)piperidine hydrochloride.

• New Jersey Department of Health. (n.d.). Hazard Summary: Piperidine. NJ.gov. Retrieved from [Link]

• Unspecified Supplier. (2009). Safety Data Sheet: Pyridine-3-sulfonyl chloride hydrochloride.
• KISHIDA CHEMICAL CO., LTD. (2022). Safety Data Sheet: 7-Methyl-2H-spiro[1-benzofuran-3,4'-piperidine]hydrochloride.
• Acros Organics. (n.d.). Material Safety Data Sheet: 3-Aminobenzenesulfonyl fluoride hydrochloride, 98%.

• Cole-Parmer. (2005). Material Safety Data Sheet - Piperidine, 99%. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

• PubChem. (n.d.). Piperidine-3-sulfonyl fluoride hydrochloride. Retrieved from [Link]

• National Institutes of Health. (n.d.). The NIH Drain Discharge Guide. Retrieved from [Link]

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